5-(1-Hydroxyethyl)-4-methylthiazole

• CAS: 45657-12-3

Core Science & Biosynthesis

Whitepaper: Physicochemical Profiling and Synthetic Utility of 5-(1-Hydroxyethyl)-4-methylthiazole

Executive Summary

In the landscape of heterocyclic medicinal chemistry, thiazole derivatives serve as foundational scaffolds for a vast array of therapeutics. While the primary alcohol 5-(2-hydroxyethyl)-4-methylthiazole (commonly known as Sulfurol) is globally recognized as a critical intermediate in the biosynthesis of Thiamine (Vitamin B1)[1], its positional isomer, 5-(1-Hydroxyethyl)-4-methylthiazole (systematically named 1-(4-methylthiazol-5-yl)ethanol), occupies a distinct and highly specialized niche.

By shifting the hydroxyl group from the 2-position to the 1-position of the ethyl side chain, the molecule transforms into a secondary alcohol with a chiral center. As a Senior Application Scientist, I have structured this technical guide to dissect the physicochemical properties, structural divergence, and self-validating synthetic workflows of this specific chiral building block, providing drug development professionals with actionable, field-proven insights.

Physicochemical Properties & Quantitative Profiling

The introduction of a secondary hydroxyl group at the benzylic-equivalent position significantly alters the molecule's steric profile and electronic distribution. Below is a consolidated table of its quantitative properties, essential for predicting its behavior in chromatographic separation and biological assays.

Property	Value	Analytical & Synthetic Significance
IUPAC Name	1-(4-methyl-1,3-thiazol-5-yl)ethanol	Defines the secondary alcohol position and chirality.
Molecular Formula	C₆H₉NOS	Base mass for LC-MS/GC-MS workflows (m/z 143.21).
Molecular Weight	143.21 g/mol	Optimal low-molecular-weight fragment for drug discovery.
Predicted Boiling Point	247.6 ± 25.0 °C[2]	Requires high-vacuum distillation for thermal purification.
Predicted Density	1.198 ± 0.06 g/cm³[2]	Ensures clean phase separation during aqueous extraction.
Predicted pKa (OH)	13.71 ± 0.20[2]	Deprotonation requires strong bases (e.g., NaH) for etherification.

Structural Divergence & Pharmacophore Mapping

The positional isomerism between the 1-hydroxyethyl and 2-hydroxyethyl variants fundamentally dictates their application pipelines. The 2-hydroxyethyl variant is an achiral primary alcohol, rendering it highly accessible for phosphorylation[3]. Conversely, the 1-hydroxyethyl variant's secondary alcohol introduces a chiral center, generating (R)- and (S)-enantiomers[2]. The increased steric bulk adjacent to the thiazole ring restricts rotational freedom—a highly desirable trait when designing rigid pharmacophores to minimize entropic penalties during target-specific protein binding.

Pharmacophore divergence between 1-hydroxyethyl and 2-hydroxyethyl thiazole isomers.

Synthetic Methodologies & Causality

To synthesize 5-(1-Hydroxyethyl)-4-methylthiazole, chemists typically rely on two primary pathways: the nucleophilic addition of a Grignard reagent to an aldehyde, or the chemoselective reduction of a methyl ketone.

Synthetic routes to 5-(1-Hydroxyethyl)-4-methylthiazole via reduction or Grignard addition.

Self-Validating Protocol: Chemoselective Reduction of 1-(4-methylthiazol-5-yl)ethanone

This protocol is designed as a closed-loop system. Every chemical choice is grounded in mechanistic causality, and real-time analytical checkpoints ensure the reaction validates itself before proceeding to the next step.

Step 1: Substrate Solvation

• Action: Dissolve 10 mmol of 1-(4-methylthiazol-5-yl)ethanone in 20 mL of anhydrous methanol under a nitrogen atmosphere.

• Causality: Methanol acts as both a polar solvent and a proton donor. It accelerates the hydride transfer from the reducing agent to the electrophilic carbonyl carbon by stabilizing the transition state via hydrogen bonding.

Step 2: Temperature-Controlled Hydride Addition

• Action: Cool the reaction vessel to 0 °C using an ice bath. Slowly add 12 mmol of Sodium borohydride (NaBH₄) in small portions over 15 minutes.

• Causality: NaBH₄ is chosen over LiAlH₄ because it provides mild, chemoselective reduction of the ketone without risking the over-reduction or ring-opening of the electron-deficient thiazole core. The addition is performed at 0 °C because the reduction is highly exothermic; controlling the temperature suppresses localized boiling and minimizes side reactions.

Step 3: Self-Validating Reaction Monitoring

• Action: Remove the ice bath and stir the mixture at room temperature for 2 hours.

• Validation Checkpoint (TLC): Perform Thin-Layer Chromatography (Eluent: 1:1 EtOAc/Hexane). The starting ketone is highly UV-active with an R_f of ~0.6. The product secondary alcohol will appear as a new spot at a lower R_f (~0.3) due to increased hydrogen bonding with the silica gel. Feedback Loop: If the starting material persists, add an additional 0.1 eq of NaBH₄ and stir for 30 minutes.

Step 4: Quenching and Phase Separation

• Action: Quench the reaction by adding 10 mL of saturated aqueous NH₄Cl. Extract the aqueous layer with dichloromethane (3 x 15 mL).

• Causality: NH₄Cl safely neutralizes excess borohydride and hydrolyzes the boron-alkoxy complexes. Crucially, it is mildly acidic—strong enough to quench the reaction, but not strong enough to protonate the thiazole nitrogen (which would trap the product in the aqueous layer as a water-soluble salt).

Step 5: Structural Verification

• Action: Dry the combined organic layers over Na₂SO₄, concentrate in vacuo, and validate the structure via ¹H-NMR (CDCl₃).

• Validation Checkpoint (NMR): The success of the reaction is definitively confirmed by the disappearance of the methyl ketone singlet (~2.5 ppm) and the emergence of a doublet at ~1.5 ppm (CH₃ of the newly formed 1-hydroxyethyl group) alongside a characteristic quartet at ~5.1 ppm (CH-OH).

Applications in Drug Development

In medicinal chemistry, the 1-hydroxyethyl scaffold is highly prized for its synthetic versatility. The secondary hydroxyl group can be activated (e.g., via mesylation or tosylation) and subsequently substituted with halogens, yielding critical intermediates such as4[4].

These halogenated derivatives act as potent electrophiles, ready for nucleophilic displacement by amines or thiols to construct complex, stereospecific library compounds. Furthermore, the structural resemblance of this core to Clomethiazole (a well-known GABA_A receptor modulator) suggests that derivatives built from the 5-(1-hydroxyethyl)-4-methylthiazole scaffold hold significant potential in neuropharmacological drug discovery and the development of novel anticonvulsant or sedative agents.

References

• (R)-1-(4-METHYLTHIAZOL-5-YL)ETHANOL Predicted Properties Source: ChemicalBook URL:2

• 2-chloro-1-(4-methylthiazol-5-yl)ethanol - CAS - 72579-01-2 Source: Axios Research URL:4

• 5-(2-Hydroxyethyl)-4-methylthiazole: Applications in Medicinal Chemistry and its Synthesis Method Source: ChemicalBook URL:1

• 5-(2-Hydroxyethyl)-4-methylthiazole Pharmaceutical Secondary Standard Source: Sigma-Aldrich URL:3

Sources

• 1. 5-(2-Hydroxyethyl)-4-methylthiazole: Applications in Medicinal Chemistry and its Synthesis Method_Chemicalbook [chemicalbook.com]
• 2. (R)-1-(4-METHYLTHIAZOL-5-YL)ETHANOL CAS#: 1344944-19-9 [chemicalbook.com]
• 3. 4-メチル-5-チアゾールエタノール certified reference material, pharmaceutical secondary standard | Sigma-Aldrich [sigmaaldrich.com]
• 4. 2-chloro-1-(4-methylthiazol-5-yl)ethanol - CAS - 72579-01-2 | Axios Research [axios-research.com]

Technical Whitepaper: Physicochemical Profiling and Synthetic Methodologies of 5-(1-Hydroxyethyl)-4-methylthiazole

Executive Summary

As drug development increasingly relies on complex heterocyclic scaffolds, 5-(1-Hydroxyethyl)-4-methylthiazole (also known as 1-(4-methylthiazol-5-yl)ethanol) has emerged as a critical building block. Featuring a highly electron-rich thiazole core paired with a versatile secondary alcohol, this compound serves as an essential intermediate for synthesizing kinase inhibitors, PROTAC ligase ligands, and clomethiazole analogs. This technical guide outlines the physicochemical properties, regioselective synthetic workflows, and downstream reactivity of this molecule, providing a self-validating framework for bench scientists.

Physicochemical Profiling

Understanding the physical and chemical behavior of 5-(1-Hydroxyethyl)-4-methylthiazole is paramount for optimizing reaction conditions and downstream purification. The presence of the secondary hydroxyl group introduces significant hydrogen bonding, elevating the boiling point and influencing its solubility profile.

Table 1: Key Physicochemical Properties

Property	Value	Method / Condition
Molecular Formula	C₆H₉NOS	Theoretical
Molecular Weight	143.21 g/mol	Theoretical
CAS Number	1344944-19-9	(R)-enantiomer
Boiling Point	247.6 ± 25.0 °C	Predicted
Density	1.198 ± 0.06 g/cm³	Predicted [[1]]()
pKa (Hydroxyl)	13.71 ± 0.20	Predicted

Causality Insight: The predicted pKa of 13.71 indicates that the hydroxyl group will remain protonated under physiological conditions but can be readily deprotonated by strong bases (e.g., NaH, LDA) for subsequent etherification or esterification reactions.

Mechanistic Synthesis Workflow

Direct functionalization of the thiazole ring requires precise regiocontrol. Direct lithiation of 4-methylthiazole overwhelmingly occurs at the highly acidic C2 position . Therefore, to functionalize the C5 position, we must employ a two-step sequence: electrophilic halogenation followed by a kinetically controlled lithium-halogen exchange.

Fig 1: Regioselective synthesis pathway of 5-(1-Hydroxyethyl)-4-methylthiazole.

Protocol A: Electrophilic Bromination of 4-Methylthiazole

Causality: While C2 is the most acidic position, C5 is the most electron-rich and thus the primary site for electrophilic aromatic substitution. Using N-bromosuccinimide (NBS) prevents the over-bromination often seen with elemental bromine .

• Initiation: Dissolve 4-methylthiazole (1.0 eq) in anhydrous carbon tetrachloride (CCl₄) or methyl acetate under an inert atmosphere.

• Reagent Addition: Add NBS (1.05 eq) and a catalytic amount of AIBN (0.05 eq) to the stirring solution.

• Reaction: Heat the mixture to a gentle reflux for 4-5 hours.

• Workup: Cool to room temperature, filter off the precipitated succinimide, and wash the organic layer with saturated aqueous Na₂S₂O₃ to quench residual active bromine.

• Isolation: Dry the organic layer over anhydrous Na₂SO₄, concentrate in vacuo, and purify via silica gel chromatography to yield 5-bromo-4-methylthiazole.

Self-Validation Checkpoint: Analyze an aliquot via TLC (Hexanes:EtOAc 4:1). The starting material should be entirely consumed. Confirm via GC-MS; the presence of an M/M+2 isotopic cluster at m/z 177/179 strictly validates successful monobromination.

Protocol B: Lithium-Halogen Exchange and Nucleophilic Addition

Causality: Halogen-metal exchange at cryogenic temperatures (-78 °C) is significantly faster than C2 deprotonation. This kinetically traps the C5-lithio species, allowing it to act as a nucleophile against acetaldehyde .

• Preparation: Dissolve 5-bromo-4-methylthiazole (1.0 eq) in anhydrous THF under strictly anhydrous argon. Cool to -78 °C using a dry ice/acetone bath.

• Metalation: Dropwise add n-Butyllithium (1.1 eq, 2.5 M in hexanes) over 15 minutes. Stir for 30 minutes at -78 °C.

• Addition: Introduce freshly distilled acetaldehyde (1.2 eq) dissolved in anhydrous THF dropwise. Maintain at -78 °C for 1 hour.

• Quenching: Slowly warm the reaction to room temperature over 2 hours, then quench with saturated aqueous NH₄Cl.

• Extraction: Extract the aqueous layer with EtOAc (3x). Combine organic layers, wash with brine, dry over MgSO₄, and concentrate.

• Purification: Isolate 5-(1-Hydroxyethyl)-4-methylthiazole via flash chromatography.

Self-Validation Checkpoint: Perform ¹H NMR (CDCl₃). The appearance of a new doublet at ~1.5 ppm (methyl group) and a quartet at ~5.0 ppm (methine proton), coupled with the disappearance of the C5 proton signal, confirms the structural integrity of the secondary alcohol.

Chemical Reactivity & Downstream Applications

The secondary alcohol motif of 5-(1-Hydroxyethyl)-4-methylthiazole makes it a highly versatile linchpin in medicinal chemistry.

Fig 2: Downstream chemical derivatization routes for drug development applications.

• Halogenation for Alkylation: Treatment with thionyl chloride (SOCl₂) converts the alcohol into 5-(1-chloroethyl)-4-methylthiazole. Structurally related halothiazoles, such as[2-chloro-1-(4-methylthiazol-5-yl)ethanol ], are heavily utilized as reference standards and trace intermediates during the formulation stages of drug development .

• Oxidation: Mild oxidation using Manganese Dioxide (MnO₂) yields 5-acetyl-4-methylthiazole, a ketone frequently used in the synthesis of complex E3 ligase ligands for PROTACs .

References

• Title: Synthesis of the algicide bacillamide and thiazole derivatives Source: ARKIVOC Journal URL: [Link]

• Title: Lithiation of 2-bromo-4-(1,3-dioxolan-2-yl)-1,3-thiazole Source: ResearchGate URL: [Link]

• Title: E3 Ligase Ligands in Successful PROTACs: An Overview of Syntheses Source: PubMed Central (PMC) URL: [Link]

• Title: 2-chloro-1-(4-methylthiazol-5-yl)ethanol Reference Standards Source: Axios Research URL: [Link]

Sources

• 1. (R)-1-(4-METHYLTHIAZOL-5-YL)ETHANOL CAS#: 1344944-19-9 [chemicalbook.com]

The Thiazole Paradox: Natural Occurrence, Biosynthesis, and Xenobiotic Metabolism of 5-(1-Hydroxyethyl)-4-methylthiazole vs. Its Isomers

Target Audience: Researchers, Analytical Chemists, and Drug Development Professionals Document Type: Technical Whitepaper & Analytical Guide

Executive Summary & The Nomenclature Conflation

In the fields of flavor chemistry, natural product isolation, and pharmacology, few compounds suffer from as much nomenclature conflation as the hydroxyethyl derivatives of 4-methylthiazole. A pervasive error in broad literature and patent databases is the interchangeable use of the name "5-(1-hydroxyethyl)-4-methylthiazole" with its structural isomer "5-(2-hydroxyethyl)-4-methylthiazole" .

As a Senior Application Scientist, it is critical to establish absolute structural clarity before designing extraction or quantification workflows:

• 5-(1-Hydroxyethyl)-4-methylthiazole (CAS 45657-12-3): This compound features the hydroxyl group on the alpha carbon of the ethyl chain. It is strictly a synthetic, xenobiotic metabolite and is not found in nature (1)[1].

• 5-(2-Hydroxyethyl)-4-methylthiazole (CAS 137-00-8): Commonly known as Sulfurol , this compound features the hydroxyl group on the beta carbon. This is the ubiquitous, naturally occurring flavor compound found in roasted foods, cocoa, and beer (2)[2].

This whitepaper dissects the distinct origins of both isomers, detailing the xenobiotic metabolism of the 1-isomer and the natural biosynthesis of the 2-isomer, followed by validated analytical protocols for their extraction.

Xenobiotic Origin of 5-(1-Hydroxyethyl)-4-methylthiazole

Because 5-(1-hydroxyethyl)-4-methylthiazole does not occur in botanical or animal tissues, its presence in a biological matrix is an exclusive biomarker of pharmacological intervention. It is a primary hepatic metabolite of Clomethiazole (Chlormethiazole) , a sedative and hypnotic drug.

Following administration, clomethiazole (5-(2-chloroethyl)-4-methylthiazole) undergoes extensive first-pass metabolism mediated by Cytochrome P450 enzymes. The oxidative dechlorination and subsequent rearrangement/hydroxylation yield the 1-hydroxyethyl isomer, which is then excreted in plasma and urine.

Fig 1: Hepatic CYP450-mediated metabolism of clomethiazole to the 1-hydroxyethyl isomer.

Natural Occurrence of the Isomeric Counterpart (Sulfurol)

When researchers search for the "natural occurrence" of this thiazole scaffold, they are chemically referring to the 2-hydroxyethyl isomer (Sulfurol). This compound is a critical flavor constituent, imparting meaty, brothy, and nutty organoleptic properties (3)[3].

Biosynthetic Origin: Sulfurol is not synthesized de novo as a primary metabolite; rather, it is generated via the thermal degradation of Thiamine (Vitamin B1) during cooking, roasting, or fermentation processes. Under Maillard reaction conditions (heat and slightly alkaline pH), the methylene bridge of thiamine cleaves, releasing the intact thiazole ring. It is heavily documented in biological matrices ranging from beef to mushrooms (4)[4].

Fig 2: Thermal degradation of Thiamine yielding the naturally occurring 2-hydroxyethyl isomer.

Quantitative Data Summary

The following table summarizes the divergent properties of the two isomers to aid analytical scientists in target selection and expected concentration ranges.

Metric / Property	5-(1-Hydroxyethyl)-4-methylthiazole	5-(2-Hydroxyethyl)-4-methylthiazole (Sulfurol)
CAS Registry Number	45657-12-3	137-00-8
Natural Occurrence	None (Strictly Xenobiotic)	Ubiquitous (Beef, Cocoa, Beer, Nuts)
Primary Source	Clomethiazole metabolism	Thiamine (B1) thermal degradation
Sensory Threshold	N/A (Pharmacological)	10–20 ppm (Meaty, nutty, brothy)
Typical Concentration	0.5–2.0 µg/mL (Plasma Cmax)	50–100 mg/kg (Roasted food matrices)
JECFA / FDA Status	Not applicable	GRAS / Approved Flavoring (5)[5]

Experimental Methodologies & Self-Validating Protocols

To ensure scientific integrity, every extraction protocol must be designed with internal causality and self-validation mechanisms. Below are the optimized workflows for isolating both isomers from their respective matrices.

Protocol A: Extraction of 5-(1-Hydroxyethyl)-4-methylthiazole from Plasma

Objective: Quantify the xenobiotic metabolite in pharmacokinetic studies.

• Matrix Aliquoting & Spiking: Transfer 1.0 mL of human plasma into a glass centrifuge tube. Spike with 50 µL of a deuterated internal standard (e.g., d4-thiazole).

  • Causality & Validation: The internal standard co-extracts with the target analyte, automatically correcting for matrix suppression and physical extraction losses, rendering the assay self-validating.

• pH Adjustment: Add 100 µL of 0.1 M NaOH to adjust the sample to pH ~8.0.

  • Causality: Thiazoles possess a basic nitrogen atom. Elevating the pH ensures the nitrogen remains fully deprotonated, eliminating charge and maximizing its partition coefficient into the organic phase.

• Liquid-Liquid Extraction (LLE): Add 3.0 mL of Ethyl Acetate. Vortex vigorously for 2 minutes.

  • Causality: Ethyl acetate provides the optimal polarity index to extract the hydroxylated metabolite without pulling excessive plasma lipids.

• Phase Separation: Centrifuge at 4000 x g for 10 minutes. Transfer the upper organic layer to a clean vial.

• Concentration & Analysis: Evaporate the organic layer under a gentle stream of N₂ at 30°C. Reconstitute in 100 µL of mobile phase for LC-MS/MS or GC-MS analysis. Run a blank matrix alongside to validate the absence of column carryover.

Fig 3: Self-validating extraction workflow for thiazole metabolites from biological matrices.

Protocol B: Isolation of 5-(2-Hydroxyethyl)-4-methylthiazole from Food Matrices

Objective: Extract the naturally occurring flavor isomer without generating thermal artifacts.

• Homogenization: Blend 50 g of roasted food matrix (e.g., coffee beans or cooked beef) with 200 mL of distilled water. Spike with a known concentration of an internal standard (e.g., 2-methylthiazole).

• Simultaneous Distillation-Extraction (SDE): Transfer the homogenate to a Likens-Nickerson apparatus. Extract using 50 mL of dichloromethane (DCM) for 2 hours.

  • Causality: Direct boiling can cause unreacted thiamine in the food matrix to degrade during the assay, artificially inflating the sulfurol concentration. SDE continuously removes the volatile thiazole into the organic solvent as soon as it vaporizes, preventing artifact generation and preserving the true native profile.

• Drying: Pass the DCM extract through a column of anhydrous Na₂SO₄.

  • Causality: Trace water will degrade the stationary phase of the GC column and cause baseline drift.

• Validation Check: Run a "recovery spike" by adding a known amount of pure sulfurol to an unroasted (raw) matrix and processing it through the SDE setup. A recovery of >85% validates the system's extraction efficiency.

References

• Title: 5-(1-hydroxyethyl)-4-methyl thiazole, 45657-12-3 - The Good Scents Company Source: thegoodscentscompany.com URL: 1

• Title: 5-(2-Hydroxyethyl)-4-methylthiazole 137-00-8 wiki - Guidechem Source: guidechem.com URL: 3

• Title: Showing Compound 4-methyl-5-(β-hydroxyethyl)thiazole (FDB030512) - FooDB Source: foodb.ca URL: 4

• Title: 4-Methyl-5-thiazoleethanol - The Ingredient Directory - The Fragrance Conservatory Source: fragranceconservatory.com URL: 2

• Title: 4-Methyl-5-thiazoleethanol - Food safety and quality Source: fao.org URL: 5

Sources

• 1. 5-(1-hydroxyethyl)-4-methyl thiazole, 45657-12-3 [thegoodscentscompany.com]
• 2. 4-Methyl-5-thiazoleethanol | The Fragrance Conservatory [fragranceconservatory.com]
• 3. wap.guidechem.com [wap.guidechem.com]
• 4. Showing Compound 4-methyl-5-(β-hydroxyethyl)thiazole (FDB030512) - FooDB [foodb.ca]
• 5. Food safety and quality: details [fao.org]

5-(1-Hydroxyethyl)-4-methylthiazole: History, Discovery, and Pharmacological Significance

Executive Summary

The compound 5-(1-hydroxyethyl)-4-methylthiazole (CAS: 45657-12-3) occupies a unique niche in pharmacological chemistry. Unlike its widely recognized structural isomer, Sulfurol (5-(2-hydroxyethyl)-4-methylthiazole), which is ubiquitous in the flavor and fragrance industry, the 1-hydroxyethyl variant is primarily a product of mammalian xenobiotic metabolism[1]. Discovered as a major urinary and hepatic metabolite of the sedative-hypnotic drug clomethiazole, its identification was a milestone in understanding the complex oxidative pathways of thiazole-containing therapeutics[2][3]. This whitepaper provides a comprehensive technical analysis of its discovery, metabolic causality, structural distinction, and the analytical workflows required for its isolation.

Historical Context and Discovery

The discovery of 5-(1-hydroxyethyl)-4-methylthiazole was not the result of a targeted synthetic drug discovery program, but rather an analytical breakthrough driven by the need to map the pharmacokinetics of clomethiazole (Heminevrin)[2]. Clomethiazole, a derivative of the thiazole moiety of thiamine (Vitamin B1), was developed in the 1950s as a potent GABA-A receptor modulator used for acute alcohol withdrawal and severe agitation[4].

However, clomethiazole exhibited a remarkably short half-life and extensive first-pass metabolism, prompting researchers to investigate its biotransformation[4]. In 1975, utilized early gas chromatography-mass spectrometry (GC-MS) techniques to analyze the urine of human subjects administered oral clomethiazole[2][3]. By comparing mass fragmentation patterns with authentic synthesized standards, they successfully identified 5-(1-hydroxyethyl)-4-methylthiazole as a primary metabolite, alongside 5-acetyl-4-methylthiazole and 4-methyl-5-thiazoleacetic acid[2][3]. This discovery fundamentally shifted the understanding of how the liver processes halogenated aliphatic chains attached to heterocyclic rings.

Structural Chemistry: The Isomer Trap

A critical pitfall in thiazole chemistry is the conflation of 5-(1-hydroxyethyl)-4-methylthiazole with its structural isomer. While they share the molecular formula C₆H₉NOS, their structural and functional properties are vastly different[1][5].

Property	5-(1-Hydroxyethyl)-4-methylthiazole	5-(2-Hydroxyethyl)-4-methylthiazole (Sulfurol)
CAS Number	45657-12-3	137-00-8[5]
Alcohol Type	Secondary Alcohol	Primary Alcohol[5]
Origin	Xenobiotic metabolism (Clomethiazole)[2]	Natural metabolite (Thiamine precursor)[5]
Primary Use	Pharmacological biomarker[2]	Flavor/Fragrance (Meaty, nutty notes)[6][7]
Boiling Point	~247.6°C[1]	~135°C (at 7 mmHg)[8]

Metabolic Pathways and Causality

The biotransformation of clomethiazole (5-(2-chloroethyl)-4-methylthiazole) into 5-(1-hydroxyethyl)-4-methylthiazole is driven by hepatic Cytochrome P450 enzymes (primarily CYP2E1 and CYP3A4)[4].

Mechanistic Causality: The conversion from a 2-chloroethyl group to a 1-hydroxyethyl group involves an oxidative rearrangement. The CYP450 system typically oxidizes the carbon adjacent to the thiazole ring (alpha-carbon). This initial hydroxylation creates an unstable halohydrin intermediate, which subsequently undergoes dehalogenation and rearrangement to form the stable secondary alcohol, 5-(1-hydroxyethyl)-4-methylthiazole[2]. Further oxidation of this secondary alcohol yields 5-acetyl-4-methylthiazole[2].

Metabolic pathway of clomethiazole yielding 5-(1-hydroxyethyl)-4-methylthiazole.

Neuropharmacological Profiling

Because clomethiazole is a potent neuroprotective and sedative agent, researchers needed to determine if its rapid metabolism yielded active or toxic byproducts. In 2000, conducted an exhaustive in vivo study using a gerbil model of global ischemia to profile the pharmacological activity of clomethiazole's metabolites[9].

The researchers isolated 5-(1-hydroxyethyl)-4-methylthiazole (designated internally as NLA-272) and tested it for both sedative and neuroprotective efficacy.

Quantitative Pharmacological Data (Gerbil Model)

Compound	Sedative Activity (ED50)	Neuroprotective Efficacy
Clomethiazole (Parent)	180 μmol/kg	High (~70% attenuation of degeneration)
NLA-715 (Metabolite)	240 μmol/kg	None
5-(1-Hydroxyethyl)-4-methylthiazole	>600 μmol/kg (Inactive)	None
5-Acetyl-4-methylthiazole	>600 μmol/kg (Inactive)	None

Experimental Workflow: Isolation and Quantification

To accurately quantify 5-(1-hydroxyethyl)-4-methylthiazole in pharmacokinetic studies, a rigorous analytical protocol must be employed. The following methodology outlines a self-validating GC-MS system designed to prevent thermal degradation and matrix interference[2].

Step-by-Step GC-MS Methodology

• Sample Preparation & Internal Standard Addition: Aliquot 1.0 mL of biofluid (plasma or urine). Spike with a stable isotope-labeled internal standard (e.g., deuterated clomethiazole) to correct for extraction losses.

• Liquid-Liquid Extraction (LLE): Add 3.0 mL of dichloromethane (DCM) and vortex for 5 minutes.

  • Causality: Clomethiazole metabolites are non-polar heterocycles. DCM provides the optimal dielectric constant to partition these organic molecules away from the aqueous, protein-heavy plasma matrix, preventing GC column fouling.

• Organic Phase Recovery & Concentration: Centrifuge at 3000 x g to break emulsions. Extract the lower organic layer and evaporate to dryness under a gentle stream of nitrogen at 30°C.

• Derivatization (Trimethylsilylation): Reconstitute the residue in 50 μL of N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) containing 1% TMCS. Incubate at 60°C for 30 minutes.

  • Causality: The secondary hydroxyl group on 5-(1-hydroxyethyl)-4-methylthiazole introduces hydrogen bonding, causing peak tailing and thermal degradation in the GC inlet. BSTFA caps this hydroxyl group, yielding a highly volatile, thermally stable TMS-ether that ensures sharp chromatographic resolution.

• GC-MS Analysis: Inject 1 μL into a capillary GC column (e.g., HP-5MS) using splitless mode. Utilize Electron Impact (EI) ionization at 70 eV.

• Quantification: Monitor specific m/z fragments. The base peak for the TMS-derivatized 5-(1-hydroxyethyl)-4-methylthiazole typically corresponds to the loss of a methyl group from the 1-hydroxyethyl moiety[2].

GC-MS analytical workflow for the isolation and quantification of thiazole metabolites.

Conclusion

5-(1-Hydroxyethyl)-4-methylthiazole stands as a vital biomarker in the study of xenobiotic metabolism. While it lacks the sensory applications of its isomer Sulfurol and the pharmacological potency of its parent drug clomethiazole, its discovery mapped the complex oxidative dehalogenation pathways of the human liver[2]. Understanding its structural properties and the rigorous analytical steps required for its quantification remains essential for toxicologists and drug development professionals working with thiazole-based therapeutics.

References

• Moore, R. G., Robertson, A. V., Smyth, M. P., Thomas, J., & Vine, J. "Metabolism and urinary excretion of chlormethiazole in humans." Xenobiotica 5.11 (1975): 687-696. URL:[Link]

• Green, A. R., Murray, T. K., Misra, A., Snape, M. F., & Jones, J. A. "The metabolism of clomethiazole in gerbils and the neuroprotective and sedative activity of the metabolites." British Journal of Pharmacology 129.1 (2000): 95-100. URL:[Link]

• PubChem. "4-Methyl-5-(2-hydroxyethyl)thiazole (Sulfurol)". National Center for Biotechnology Information. URL:[Link]

Sources

• 1. 1-(4-methyl-1,3-thiazol-5-yl)ethanol | 45657-12-3 [chemnet.com]
• 2. tandfonline.com [tandfonline.com]
• 3. Metabolism and urinary excretion of chlormethiazole in humans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Clomethiazole — Grokipedia [grokipedia.com]
• 5. 4-Methyl-5-(2-hydroxyethyl)thiazole | C6H9NOS | CID 1136 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. doingsts.com [doingsts.com]
• 7. sulfurol, 137-00-8 [thegoodscentscompany.com]
• 8. 4-甲基-5-噻唑乙醇 certified reference material, pharmaceutical secondary standard | Sigma-Aldrich [sigmaaldrich.com]
• 9. The metabolism of clomethiazole in gerbils and the neuroprotective and sedative activity of the metabolites - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: The Utilization of 5-(1-Hydroxyethyl)-4-methylthiazole in Advanced Flavor and Fragrance Formulation

Document Type: Technical Application Guide & Laboratory Protocols Target Audience: Flavor Chemists, Perfumers, and Product Development Scientists Prepared By: Senior Application Scientist, Sensory & Analytical R&D

Executive Summary & Chemical Profiling

In the highly specialized field of flavor and fragrance (F&F) chemistry, sulfur- and nitrogen-containing heterocycles act as high-impact aroma molecules. 5-(1-Hydroxyethyl)-4-methylthiazole (Molecular Formula: C6​H9​NOS , MW: 143.21 g/mol ) is a potent secondary alcohol derivative of the thiazole family. While structurally similar to its primary alcohol isomer, sulfurol (5-(2-hydroxyethyl)-4-methylthiazole), the 1-hydroxyethyl variant offers a distinct steric profile that subtly shifts its organoleptic properties.

This compound is critical for imparting authentic roasted, meaty, nutty, and savory (umami) notes to both food matrices and gourmand fragrance accords. The presence of the thiazole ring provides a robust, earthy backbone due to the electron-rich nitrogen and sulfur atoms interacting with human olfactory receptors. Concurrently, the hydroxyl group facilitates hydrogen bonding within formulations, reducing the molecule's volatility compared to unsubstituted alkylthiazoles and resulting in a sustained, lingering base note[1].

Mechanistic Insights: Maillard Reaction Pathway

In natural food systems, thiazoles are not synthesized enzymatically but are thermally generated via the Maillard reaction . When reducing sugars (e.g., D-glucose) and sulfur-containing amino acids (e.g., L-cysteine) are subjected to heat, they undergo a complex cascade of non-enzymatic browning.

The causality behind the formation of 5-(1-Hydroxyethyl)-4-methylthiazole lies in the Strecker degradation of amino acids, which yields reactive intermediates such as hydrogen sulfide ( H2​S ), ammonia ( NH3​ ), and dicarbonyls. These intermediates undergo heterocyclization to form the stable thiazole ring, capturing the quintessential "cooked" profile essential for savory applications[2].

Fig 1. Mechanistic pathway of thiazole formation via the Maillard reaction.

Experimental Protocols & Workflows

To ensure trustworthiness and reproducibility, the following protocols are designed as self-validating systems. Each step includes the scientific rationale (causality) behind the methodological choice.

Protocol A: Incorporation into a Vegan "Roasted Beef" Matrix

Objective: Impart a robust, thermally-processed beef character to a pea-protein isolate (PPI) base. Causality: Plant proteins inherently possess "beany" off-notes (driven by hexanal and lipid oxidation). The robust sulfurous character of the thiazole effectively masks these off-notes via cognitive sensory masking, while replacing the missing sulfurous depth normally provided by animal muscle tissue oxidation[2].

Step-by-Step Methodology:

• Base Hydration: Hydrate 100 g of Pea Protein Isolate (PPI) with 300 mL of deionized water. Allow 30 minutes for complete protein solvation.

• Flavor Emulsion Preparation: In a high-shear mixer, combine 10 g of high-oleic sunflower oil with 0.5 mg of 5-(1-Hydroxyethyl)-4-methylthiazole (yielding a 5 ppm final concentration). Rationale: The lipophilic thiazole ring requires a lipid carrier for even distribution, while the hydroxyl group ensures partial solubility in the aqueous phase.

• Matrix Integration: Slowly titrate the flavor emulsion into the hydrated PPI under continuous homogenization at 3,000 RPM for 5 minutes.

• Thermal Processing: Extrude or bake the mixture at 120°C for 15 minutes. Rationale: Heat treatment locks the volatile compound into the protein matrix and simulates the thermodynamic conditions of cooking, allowing the thiazole to cross-link with residual plant sugars.

• Self-Validation (Sensory): Conduct a forced-choice triangle test using a trained sensory panel (n=12). Compare the formulated matrix against a negative control (PPI only) and a positive benchmark (commercial beef flavor) to validate the masking of beany notes and the emergence of umami characteristics.

Protocol B: Formulation of a Gourmand "Roasted Hazelnut" Fragrance Accord

Objective: Create a gourmand fine fragrance accord with an authentic "roasted skin" nut profile. Causality: Sweet gourmand ingredients (vanillin, ethyl maltol) often become cloying and synthetic on the skin. Introducing a trace sulfurous heterocycle provides a realistic, bitter "roasted" nuance that grounds the sweetness and adds sophisticated depth.

Step-by-Step Methodology:

• Sweet Base Creation: In a glass beaker, blend Vanillin (10% w/w), Ethyl Maltol (5% w/w), and Dipropylene Glycol (DPG) (85% w/w).

• Thiazole Dilution: Prepare a 1% stock solution of 5-(1-Hydroxyethyl)-4-methylthiazole in DPG. Rationale: Thiazoles are high-impact chemicals; working with neat material in perfumery risks olfactory fatigue and overdosing.

• Titration: Add the thiazole stock dropwise to the sweet base until a final concentration of 0.1% w/w is achieved.

• Maceration: Seal the vessel and macerate at 20°C for 48 hours. Rationale: This resting period allows for cross-hydrogen bonding between the hydroxyl group of the thiazole and the phenolic hydroxyl of vanillin, stabilizing the highly volatile top notes.

• Self-Validation (Olfactory): Evaluate the accord on a perfumer's smelling strip at 0, 4, and 24 hours to ensure the sulfurous notes do not disproportionately dominate the dry-down phase.

Quantitative Data Presentation

Understanding the physical and sensory thresholds of 5-(1-Hydroxyethyl)-4-methylthiazole is critical for formulation accuracy. The data below summarizes its performance across different parameters[1].

Table 1: Organoleptic Evaluation and Odor Detection Thresholds (ODT)

Application Matrix	Typical Usage Level	Odor Detection Threshold	Primary Sensory Descriptors
Aqueous (Water)	0.5 - 2.0 ppm	10 ppb	Sulfurous, earthy, brothy
Lipid (Vegetable Oil)	2.0 - 10.0 ppm	45 ppb	Roasted meat, nutty, fatty
Fragrance (Ethanol)	0.01% - 0.2%	N/A (Impact driven)	Toasted hazelnut, coffee roast
Baked Goods	5.0 - 15.0 ppm	100 ppb	Bread crust, popcorn, savory

Table 2: Matrix Stability and Half-Life

Environmental Condition	Half-Life ( t1/2​ )	Degradation Pathway
Acidic (pH 3.0, 25°C)	> 6 months	Highly stable; protonation of nitrogen
Neutral (pH 7.0, 25°C)	> 12 months	Stable
High Heat (150°C, Lipid)	~ 45 minutes	Volatilization and secondary oxidation

Quality Control & Analytical Validation

Accurate quantification of volatile sulfur compounds in complex matrices requires specialized analytical techniques, as these compounds are prone to oxidation and isomerization during extraction[3].

Analytical Causality: We utilize Solid-Phase Microextraction (SPME) with a DVB/CAR/PDMS fiber because it captures a wide molecular weight range of both polar and non-polar volatiles. For Gas Chromatography (GC), a polar column (e.g., DB-WAX) is strictly required. The hydroxyl group on the 1-hydroxyethyl side chain causes severe peak tailing on non-polar columns (like DB-5), which compromises quantification accuracy.

Fig 2. GC-MS analytical workflow for the quantification of thiazole derivatives.

GC-MS Parameters:

• Inlet Temperature: 250°C (Splitless mode).

• Oven Program: 40°C (hold 2 min), ramp at 5°C/min to 240°C (hold 5 min).

• Carrier Gas: Helium at 1.0 mL/min constant flow.

• MS Detection: Electron Ionization (EI) at 70 eV. Target the molecular ion ( M+ ) at m/z 143 for Selected Ion Monitoring (SIM) to ensure high sensitivity against matrix background noise.

References

• Source: iik.ac.
• Source: pageplace.
• Source: google.
• Source: acs.

Sources

• 1. api.pageplace.de [api.pageplace.de]
• 2. US9943096B2 - Methods and compositions for affecting the flavor and aroma profile of consumables - Google Patents [patents.google.com]
• 3. pubs.acs.org [pubs.acs.org]

"5-(1-Hydroxyethyl)-4-methylthiazole" in the synthesis of neuroprotective agents

Application Notes & Protocols

Topic: The Strategic Role of 5-(1-Hydroxyethyl)-4-methylthiazole in the Synthesis of Novel Neuroprotective Agents

Audience: Researchers, scientists, and drug development professionals in the fields of medicinal chemistry, neuropharmacology, and drug discovery.

Introduction: The Thiazole Moiety as a Privileged Scaffold in Neuroprotection

The thiazole ring, a five-membered aromatic heterocycle containing sulfur and nitrogen, represents a cornerstone pharmacophore in medicinal chemistry. Its significance is fundamentally anchored in its natural occurrence as the core of thiamine (Vitamin B1), a crucial coenzyme in cerebral glucose and energy metabolism.[1][2] Deficiencies or dysregulation in thiamine-dependent processes are linked to severe neurological consequences, highlighting the intrinsic connection between this scaffold and brain health.[3]

Beyond its role in thiamine, the thiazole moiety is present in a range of FDA-approved drugs and has been extensively explored for its diverse biological activities, including anti-inflammatory, antioxidant, and anticonvulsant properties.[4][5][6] This has led to the identification of thiazole derivatives as promising candidates for multi-target therapeutic strategies against complex neurodegenerative diseases like Parkinson's and Alzheimer's disease.[4][7]

5-(1-Hydroxyethyl)-4-methylthiazole, a direct structural analog of a key fragment of thiamine, serves as an exceptionally valuable and versatile starting material for the synthesis of novel neuroprotective agents. Its hydroxyl group provides a reactive handle for a multitude of chemical transformations, allowing for the systematic exploration of structure-activity relationships (SAR) and the development of next-generation therapeutics. This guide provides detailed mechanistic insights and actionable synthetic protocols for leveraging this key intermediate in the design of innovative neuroprotective compounds.

Section 1: Mechanistic Pillars of Thiazole-Mediated Neuroprotection

The neuroprotective effects of agents derived from the thiazole scaffold are not monolithic; they operate through a constellation of interconnected mechanisms. Understanding these pathways is critical for the rational design of new chemical entities. Thiazole derivatives have been shown to exert their beneficial effects by targeting oxidative stress, neuroinflammation, and excitotoxicity.[1][4][8]

Key neuroprotective mechanisms include:

• Antioxidant and Anti-inflammatory Action: Many thiazole-containing compounds, particularly thiamine thioester prodrugs like Benfotiamine (BFT), exhibit potent antioxidant and anti-inflammatory properties.[1][9] They can help maintain high intracellular ratios of reduced glutathione (GSH) to its oxidized form (GSSG) and high NADPH concentrations, bolstering the cell's defense against reactive oxygen species (ROS).[1][10]

• SIRT1 Activation: Certain thiazole sulfonamides have been found to protect neuronal cells by activating Sirtuin 1 (SIRT1), a key regulator of cellular stress resistance and metabolism.[4][11]

• Modulation of Ion Channels and Receptors: The thiazole core can interact with various neuronal receptors. For example, some derivatives potentiate GABAergic inhibition at the GABA-A receptor, while others act as negative allosteric modulators of AMPA receptors, helping to mitigate excitotoxicity.[8][12]

• Enzyme Inhibition: Thiazole derivatives have been developed as inhibitors of key enzymes implicated in neurodegeneration, such as monoamine oxidase B (MAO-B) and 5-lipoxygenase (5-LO), thereby reducing oxidative stress and neuroinflammation.[13][14]

Caption: Key mechanistic pathways of thiazole-derived neuroprotective agents.

Section 2: Synthetic Protocols for Derivatization

The synthetic utility of 5-(1-Hydroxyethyl)-4-methylthiazole lies in the reactivity of its secondary alcohol. This functional group is a gateway to a wide array of derivatives with potentially enhanced neuroprotective profiles. Below are three foundational protocols for its modification.

Protocol 2.1: Oxidation to a Ketone Intermediate for Further Elaboration

Rationale: Oxidation of the secondary alcohol to its corresponding ketone, 4-methyl-5-acetylthiazole, creates a versatile electrophilic center. This ketone can subsequently be used in reactions such as Grignard additions, reductive aminations, or Wittig reactions to introduce diverse substituents at this position, enabling broad SAR exploration.

Parameter	Specification	Notes
Starting Material	5-(1-Hydroxyethyl)-4-methylthiazole	Purity > 98%
Reagent	Dess-Martin Periodinane (DMP)	A mild oxidant suitable for sensitive heterocyclic substrates.
Solvent	Dichloromethane (DCM), anhydrous	Ensure solvent is dry to prevent reagent decomposition.
Stoichiometry	1.0 eq. Alcohol, 1.2 eq. DMP	A slight excess of DMP ensures complete conversion.
Temperature	0 °C to Room Temperature	Initial cooling controls the exothermic reaction.
Workup	Na₂S₂O₃ / NaHCO₃ quench	Reduces excess DMP and neutralizes acidic byproducts.
Typical Yield	85-95%

Step-by-Step Methodology:

• Dissolve 5-(1-Hydroxyethyl)-4-methylthiazole (1.0 eq.) in anhydrous DCM (approx. 0.2 M concentration) in a round-bottom flask under a nitrogen atmosphere.

• Cool the solution to 0 °C using an ice bath.

• Add Dess-Martin Periodinane (1.2 eq.) portion-wise over 15 minutes, ensuring the internal temperature does not rise significantly.

• Remove the ice bath and allow the reaction mixture to stir at room temperature for 2-3 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is consumed.

• Upon completion, dilute the mixture with an equal volume of diethyl ether.

• Pour the mixture into a vigorously stirred, saturated aqueous solution of NaHCO₃ containing an excess of Na₂S₂O₃ (approx. 3 eq. relative to DMP). Stir until all solids dissolve and the organic layer is clear.

• Separate the organic layer. Extract the aqueous layer twice with DCM.

• Combine the organic extracts, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• The crude product, 4-methyl-5-acetylthiazole, can be purified by flash column chromatography (Hexane:Ethyl Acetate gradient) if necessary.

Protocol 2.2: Conversion to an Azide Intermediate for Click Chemistry

Rationale: Converting the hydroxyl group into an azide is a powerful strategy for accessing a wide range of derivatives via Copper(I)-catalyzed Azide-Alkyne Cycloaddition (CuAAC), or "click chemistry." This reaction is highly efficient and tolerant of many functional groups, making it ideal for creating libraries of 1,2,3-triazole-containing compounds, which have shown significant neuroprotective activity.[12][15] This protocol adapts a standard two-step, one-pot procedure.[12]

Parameter	Specification	Notes
Starting Material	5-(1-Hydroxyethyl)-4-methylthiazole	Purity > 98%
Reagents	Methanesulfonyl chloride (MsCl), Triethylamine (NEt₃), Sodium Azide (NaN₃)
Solvent	Acetonitrile (MeCN), anhydrous
Stoichiometry	1.0 eq. Alcohol, 1.2 eq. MsCl, 1.5 eq. NEt₃, 3.0 eq. NaN₃
Temperature	0 °C to Room Temperature
Workup	Aqueous extraction
Typical Yield	70-85% over two steps

Step-by-Step Methodology:

• Mesylation: Dissolve 5-(1-Hydroxyethyl)-4-methylthiazole (1.0 eq.) and triethylamine (1.5 eq.) in anhydrous acetonitrile under a nitrogen atmosphere.

• Cool the solution to 0 °C. Add methanesulfonyl chloride (1.2 eq.) dropwise via syringe.

• Stir the reaction at 0 °C for 1 hour. Monitor by TLC for the consumption of the starting alcohol.

• Azide Displacement: To the same reaction flask, add sodium azide (3.0 eq.).

• Allow the mixture to warm to room temperature and stir overnight (12-16 hours).

• Remove most of the acetonitrile under reduced pressure.

• Dilute the residue with ethyl acetate and wash with water (2x) and brine (1x).

• Dry the organic phase over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

• Purify the crude 5-(1-azidoethyl)-4-methylthiazole by flash column chromatography (Hexane:Ethyl Acetate).

• CAUTION: Organic azides can be energetic. Handle with care and avoid heating neat material to high temperatures.

Caption: Synthetic pathways from 5-(1-Hydroxyethyl)-4-methylthiazole.

Section 3: Analytical Characterization & Quality Control

Ensuring the structural integrity and purity of synthesized compounds is paramount. A multi-technique approach is required for a self-validating analytical system.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are essential for confirming the chemical structure. For Protocol 2.1, the disappearance of the alcohol proton and the methine proton signal (around 5.0-5.5 ppm), and the appearance of a singlet for the new acetyl methyl group (around 2.5 ppm) would be expected. For Protocol 2.2, a shift in the methine proton signal upon conversion to the azide would be a key diagnostic.

• Mass Spectrometry (MS): High-Resolution Mass Spectrometry (HRMS) should be used to confirm the elemental composition by providing a highly accurate mass-to-charge ratio (m/z) of the molecular ion.

• High-Performance Liquid Chromatography (HPLC): HPLC is the gold standard for determining the purity of the final compounds. A standard protocol involves using a C18 reverse-phase column with a gradient elution (e.g., water/acetonitrile with 0.1% formic acid). Purity should be assessed by integrating the peak area at a suitable UV wavelength (e.g., 254 nm) and should typically exceed 95% for compounds intended for biological screening.

Section 4: Protocol for In Vitro Neuroprotection Screening

Rationale: To assess the efficacy of the newly synthesized thiazole derivatives, a robust in vitro model of neuronal stress is required. The human neuroblastoma SH-SY5Y cell line is a widely used and accepted model. Inducing cytotoxicity with a neurotoxin like 6-hydroxydopamine (6-OHDA), a model for Parkinson's disease-related oxidative stress, allows for the quantitative assessment of a compound's protective effects.[4][11]

Protocol: LDH Cytotoxicity Assay in 6-OHDA-Treated SH-SY5Y Cells

• Cell Culture: Culture SH-SY5Y cells in DMEM/F12 medium supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin at 37°C in a humidified 5% CO₂ atmosphere.

• Seeding: Seed the cells into a 96-well plate at a density of 1 x 10⁴ cells per well and allow them to adhere for 24 hours.

• Pre-treatment: Prepare stock solutions of the synthesized thiazole derivatives in DMSO. Dilute to final desired concentrations (e.g., 0.1, 1, 10 µM) in fresh cell culture medium. The final DMSO concentration should not exceed 0.1%. Replace the old medium with the medium containing the test compounds and incubate for 3 hours.[4]

• Induction of Toxicity: Prepare a fresh solution of 6-OHDA in culture medium to a final concentration of 100 µM. Remove the pre-treatment medium and add the 6-OHDA-containing medium to the wells (except for the vehicle control wells).

• Incubation: Incubate the plate for an additional 24 hours.

• LDH Measurement: Assess cytotoxicity by measuring the activity of lactate dehydrogenase (LDH) released into the culture medium from damaged cells. Use a commercially available colorimetric LDH assay kit and follow the manufacturer's instructions.[4][11]

• Data Analysis: Measure the absorbance using a microplate reader. Calculate the percentage of neuroprotection relative to the 6-OHDA-treated control group.

Control Group	Description	Expected Outcome
Vehicle Control	Cells treated with medium + 0.1% DMSO only.	Baseline (low) LDH release. Represents 100% viability.
Toxin Control	Cells treated with 100 µM 6-OHDA.	Maximum (high) LDH release. Represents 0% protection.
Test Compound	Cells pre-treated with thiazole derivative, then 6-OHDA.	Reduced LDH release compared to the Toxin Control.

Conclusion

5-(1-Hydroxyethyl)-4-methylthiazole is a strategically important building block for the synthesis of novel neuroprotective agents. Its structural relationship to thiamine provides a strong biological rationale for its use, while its chemical functionality allows for facile diversification. By employing systematic synthetic strategies and robust biological screening protocols, researchers can leverage this versatile intermediate to develop next-generation therapeutics targeting the complex pathologies of neurodegenerative diseases. The protocols and insights provided herein serve as a foundational guide for scientists and drug developers aiming to explore the rich chemical space and therapeutic potential of thiazole-based compounds.

References

• Bettendorff, L. (2023). Synthetic Thioesters of Thiamine: Promising Tools for Slowing Progression of Neurodegenerative Diseases. International Journal of Molecular Sciences. Available at: [Link]

• Bettendorff, L. (2023). Synthetic Thioesters of Thiamine: Promising Tools for Slowing Progression of Neurodegenerative Diseases. ORBi, University of Liège. Available at: [Link]

• Janthasorn, A., et al. (2025). Neuroprotective thiazole sulfonamides against 6-OHDA-induced Parkinsonian model: in vitro biological and in silico pharmacokinetic assessments. RSC Medicinal Chemistry. Available at: [Link]

• Aksenov, A. V., et al. (2012). Triazolbenzo[d]thiazoles: efficient synthesis and biological evaluation as neuroprotective agents. Medicinal Chemistry Communications. Available at: [Link]

• Hawash, M., et al. (2024). Assessing the Effects of Thiazole-Carboxamide Derivatives on the Biophysical Properties of AMPA Receptor Complexes as a Potential Neuroprotective Agent. International Journal of Molecular Sciences. Available at: [Link]

• Gwebu, E. T., et al. (2014). Design and Synthesis of Neuroprotective Methylthiazoles and Modification as NO-Chimeras for Neurodegenerative Therapy. ACS Medicinal Chemistry Letters. Available at: [Link]

• Asdagh, S., et al. (2023). The therapeutic value of thiazole and thiazolidine derivatives in Alzheimer's disease: a systematic literature review. DARU Journal of Pharmaceutical Sciences. Available at: [Link]

• Tylicki, A., et al. (2018). Thiamine and selected thiamine antivitamins — biological activity and methods of synthesis. Bioscience Reports. Available at: [Link]

• Janthasorn, A., et al. (2024). Neuroprotective thiazole sulfonamides against 6-OHDA-induced Parkinsonian model: in vitro biological and in silico pharmacokinetic assessments. ResearchGate. Available at: [Link]

• Losa, D., et al. (2021). Neuroprotective Effects of Thiamine and Precursors with Higher Bioavailability: Focus on Benfotiamine and Dibenzoylthiamine. International Journal of Molecular Sciences. Available at: [Link]

• Di Rosa, G., et al. (2021). Thiamine as a Possible Neuroprotective Strategy in Neonatal Hypoxic-Ischemic Encephalopathy. Nutrients. Available at: [Link]

• CN119019361A - A kind of synthetic method of 5-hydroxyethyl-4-methylthiazole. (2002). Google Patents.

• The Good Scents Company. (n.d.). 5-(1-hydroxyethyl)-4-methyl thiazole, 45657-12-3. The Good Scents Company. Available at: [Link]

• WO1992003134A1 - New pharmaceutical formulations of 5-(2-chloro-1-hydroxyethyl)-4-methylthiazole. (1992). Google Patents.

• Zhang, Z. Y., et al. (2004). Preparation of 4-methyl-5-(β-hydroxyethyl)-thiazole. ResearchGate. Available at: [Link]

• Bouyahya, A., et al. (2022). Discovery of 5-Methylthiazole-Thiazolidinone Conjugates as Potential Anti-Inflammatory Agents: Molecular Target Identification and In Silico Studies. Molecules. Available at: [Link]

• Uddin, M. S., et al. (2022). Thiazole: A Versatile Standalone Moiety Contributing to the Development of Various Drugs and Biologically Active Agents. Molecules. Available at: [Link]

• Liu, A.-L., et al. (2023). 2-(4-(benzyloxy)-5-(hydroxyl) phenyl) benzothiazole derivatives as multifunctional MAO-B inhibitors for the treatment of Parkinson's disease. Journal of Enzyme Inhibition and Medicinal Chemistry. Available at: [Link]

• Le Pir, A., et al. (2025). Synthesis of Thiazolo[5,4-d]thiazoles in an Eco-Friendly L-Proline–Ethylene Glycol Mixture. Molbank. Available at: [Link]

• Glisic, B. D., et al. (2023). Thiazole derivatives as dual inhibitors of deoxyribonuclease I and 5-lipoxygenase: A promising scaffold for the development of neuroprotective drugs. Chemical Biology & Drug Design. Available at: [Link]

• Heide, M., et al. (2025). Fast and Sustainable Active Pharmaceutical Ingredient (API) Screening in Over-the-Counter and Prescription Drug Products by Surface-Assisted Plasma-Based Desorption/Ionization High-Resolution Mass Spectrometry. Analytical Methods. Available at: [Link]

• Kasiotis, K. M., et al. (2021). A Review of the Analytical Methods for the Determination of 4(5)-Methylimidazole in Food Matrices. Chemosensors. Available at: [Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. portlandpress.com [portlandpress.com]
• 3. Thiamine as a Possible Neuroprotective Strategy in Neonatal Hypoxic-Ischemic Encephalopathy [mdpi.com]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 5. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. ORBi: Synthetic Thioesters of Thiamine: Promising Tools for Slowing Progression of Neurodegenerative Diseases - 2023 [orbi.uliege.be]
• 10. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 13. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 14. Thiazole derivatives as dual inhibitors of deoxyribonuclease I and 5-lipoxygenase: A promising scaffold for the development of neuroprotective drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Protocol and Application Note: ¹H NMR Spectrum Interpretation of 5-(2-Hydroxyethyl)-4-methylthiazole

Executive Summary & Scientific Context

5-(2-Hydroxyethyl)-4-methylthiazole (CAS 137-00-8), commonly referred to as sulfurol, is a sulfur-containing heterocyclic compound of significant importance in both the flavor industry and pharmaceutical development[1]. Structurally, it serves as the critical thiazole half of the Thiamine (Vitamin B1) molecule and is a primary building block for synthesizing novel thiazolium halogenide ionic liquids and therapeutic agents[1].

For researchers and drug development professionals, validating the structural integrity and purity of this intermediate is a non-negotiable quality control step. Proton Nuclear Magnetic Resonance (¹H NMR) spectroscopy provides a definitive, non-destructive fingerprint of the molecule. This application note details the theoretical causality behind its chemical shifts, provides a self-validating protocol for spectrum acquisition, and offers a comprehensive guide to interpreting the resulting data[2].

Structural Analysis & Electronic Causality

To interpret the ¹H NMR spectrum accurately, one must first deconstruct the molecule's electronic environment. The chemical shifts (δ) are directly dictated by the local electron density surrounding each proton[3].

• The Thiazole C2-Proton: This proton is situated between a highly electronegative nitrogen atom and a polarizable sulfur atom within an aromatic system. The combined inductive electron-withdrawing effects (-I) and the diamagnetic anisotropy of the aromatic ring current severely deplete the electron density around this proton, resulting in a strong downfield shift (deshielding)[3].

• The Hydroxyethyl Group (-CH₂-CH₂-OH): This side chain contains two distinct methylene environments. The C1' methylene is directly attached to the hydroxyl oxygen, experiencing strong inductive deshielding. The C2' methylene is attached to the thiazole ring, experiencing milder deshielding from the aromatic system.

• The Methyl Group (-CH₃): Positioned at C4 of the thiazole ring, this group behaves as an allylic/aromatic methyl, experiencing moderate deshielding compared to a standard aliphatic alkane.

Logic tree mapping the structural environments to their corresponding ¹H NMR chemical shifts.

Self-Validating Experimental Protocol

A robust NMR protocol must be self-validating to ensure that variations in chemical shifts are due to the molecule itself and not instrumental or preparative artifacts.

Step-by-Step Methodology

• Sample Preparation: Weigh precisely 15–20 mg of 5-(2-Hydroxyethyl)-4-methylthiazole. Dissolve the sample completely in 0.6 mL of deuterated chloroform (CDCl₃). Causality: CDCl₃ is chosen because it easily dissolves the moderately polar thiazole while providing a deuterium lock signal.

• Internal Standardization: Ensure the CDCl₃ contains 0.03% v/v Tetramethylsilane (TMS). Causality: TMS acts as an internal reference standard (δ = 0.00 ppm), validating the calibration of the entire chemical shift axis.

• Sample Transfer: Transfer the homogeneous solution to a clean, dry 5 mm NMR tube. The solvent column height must be at least 4 cm to ensure it extends beyond the active volume of the RF coil, preventing magnetic field distortions.

• Instrument Tuning & Acquisition:

  • Insert the sample into a 400 MHz or 500 MHz NMR spectrometer.

  • Lock the magnetic field to the CDCl₃ deuterium resonance and perform gradient shimming (Z1-Z5) until the lock level is stable and maximized.

  • Parameters: Use a standard 1D proton pulse sequence (e.g., zg30). Set the Spectral Width (SW) to 12 ppm to safely capture the highly deshielded C2-H proton. Set the Relaxation Delay (D1) to 1.5 seconds and acquire 16 to 64 scans (NS) depending on the required signal-to-noise ratio.

• Data Processing: Apply a Fourier Transform (FT) to the Free Induction Decay (FID). Manually phase the spectrum to zero-order and first-order to ensure purely absorptive peak shapes. Baseline correct and integrate the peaks, setting the C2-H singlet integral to exactly 1.00.

Standardized workflow for the preparation and acquisition of the ¹H NMR spectrum.

¹H NMR Spectral Data Interpretation

The expected ¹H NMR spectrum of 5-(2-Hydroxyethyl)-4-methylthiazole in CDCl₃ yields five distinct signals[2]. The quantitative data is summarized in the table below.

Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)	Integration	Assignment	Mechanistic Explanation
8.52	Singlet (s)	-	1H	Thiazole C2-H	Extreme downfield shift driven by the combined electronegativity of adjacent N and S atoms and the aromatic ring current.
3.81	Triplet (t)	~6.5	2H	-CH₂-OH (C1')	Deshielded by the inductive (-I) effect of the directly attached hydroxyl oxygen. Couples with the adjacent C2' methylene.
~3.51	Broad Singlet (br s)	-	1H	-OH	Hydroxyl proton. Shift is highly variable and depends heavily on sample concentration and hydrogen bonding.
2.99	Triplet (t)	~6.5	2H	Ar-CH₂- (C2')	Mildly deshielded by the anisotropic effect of the attached thiazole ring. Couples with the adjacent C1' methylene.
2.38	Singlet (s)	-	3H	Ar-CH₃	Allylic/aromatic methyl group; slightly deshielded by the aromatic ring but lacks adjacent protons for coupling.

Troubleshooting & Diagnostic Artifacts

To ensure the trustworthiness of the interpretation, analysts must be aware of common spectral artifacts and dynamic behaviors specific to this molecule:

• Hydroxyl Proton Variability (Concentration Dependence): The chemical shift of the -OH proton (observed around δ 3.51 ppm) is not static[2]. At higher concentrations, intermolecular hydrogen bonding increases, which decreases the electron density around the proton and shifts the signal further downfield. Conversely, in highly dilute samples, the peak will shift upfield.

• H-D Exchange Validation: If the assignment of the -OH peak is ambiguous, perform a D₂O shake experiment. Add a single drop of Deuterium Oxide (D₂O) to the NMR tube and shake vigorously. The labile -OH proton will exchange with deuterium, causing the broad singlet at ~3.51 ppm to disappear from the ¹H spectrum, replaced by a residual HOD peak at ~4.7 ppm. This serves as a self-validating test for labile protons.

• Solvent Impurities: Always account for the residual non-deuterated chloroform peak at δ 7.26 ppm and the dissolved water peak in CDCl₃, which typically appears at δ 1.56 ppm.

References

• Acta Physica Polonica A. "Molecular, Spectroscopic, NBO and NLO Properties of 4-Methyl-5-thiazoleethanol: A Comparative Theoretical Study".[Link]

Sources

• 1. wap.guidechem.com [wap.guidechem.com]
• 2. 5-(2-Hydroxyethyl)-4-methylthiazole(137-00-8) 1H NMR [m.chemicalbook.com]
• 3. przyrbwn.icm.edu.pl [przyrbwn.icm.edu.pl]

Technical Notes & Optimization

Technical Support Center: Synthesis of 5-(2-Hydroxyethyl)-4-methylthiazole (MTE)

Welcome to the Technical Support Center for the synthesis and troubleshooting of 5-(2-hydroxyethyl)-4-methylthiazole (CAS: 137-00-8), commonly known as Sulfurol, MTE, or thiazole alcohol. As a critical intermediate in Vitamin B1 (thiamine) synthesis and a high-value flavoring agent, achieving high purity and yield is paramount[1].

This guide is designed for researchers and process chemists. It bypasses basic textbook theory to directly address the mechanistic causality of side reactions, byproduct formation, and protocol optimization.

Pathway Visualization: Route Selection and Byproduct Causality

The formation of specific impurities in MTE synthesis is strictly dictated by the chosen synthetic route. The diagram below illustrates the three primary industrial and laboratory pathways, highlighting where and why critical byproducts form.

Figure 1: Synthetic pathways for 5-(2-hydroxyethyl)-4-methylthiazole and associated byproducts.

Troubleshooting Guide: Common Synthesis Issues

Q: We are using the thiourea route and detecting heavy, dark-colored impurities. What is the mechanism of this byproduct formation? A: The thiourea route forms a 2-amino-MTE intermediate. Removing this C2-amino group requires diazotization using sodium nitrite and an acid, followed by reduction with sodium dihydrogen phosphite[2]. If the reduction is incomplete or thermally mismanaged, the highly reactive diazonium salt undergoes azo coupling with unreacted starting materials or the electron-rich thiazole ring itself. This causality explains the dark, polymeric azo-byproducts and the notoriously low yield (48–70%) of this route[2]. Actionable Fix: Switch to the thioformamide condensation route, which completely bypasses the C2-amine formation and subsequent diazotization[3].

Q: Our dithiocarbamic acid synthesis is yielding products with altered polarity and higher molecular weights. Why? A: This route forms a 2-mercapto-MTE intermediate, which is cleaved using severe oxidation (concentrated sulfuric acid and hydrogen peroxide)[2]. The thiazole sulfur atom is highly susceptible to over-oxidation under these harsh conditions, leading to the formation of thiazole-N-oxides, sulfoxides, or sulfones. Actionable Fix: If you must use this route, strictly control the stoichiometric ratio of H₂O₂ and maintain cryogenic temperatures during addition. Otherwise, direct condensation is preferred to avoid oxidative stress on the heterocycle.

Q: In the thioformamide route, our final yield is low, and we detect uncyclized "thiothiazole" intermediates. A: The condensation of thioformamide with 3-chloro-3-acetylpropanol forms an acyclic intermediate that requires base-catalyzed dehydration to aromatize into the thiazole ring. If the pH during the final aqueous workup is not adjusted to strictly 9.0–10.0 using 5% NaOH, the dehydration stalls[3]. This results in acyclic "thiothiazole" impurities and unreacted starting materials[2]. Actionable Fix: Implement a strict pH hold at 9.5 for 30 minutes before phase separation.

Self-Validating Protocol: Optimized Thioformamide Condensation

To avoid the byproducts detailed above, the direct condensation of 3-chloro-3-acetylpropanol with thioformamide is the industry standard[4]. This protocol includes built-in validation checkpoints to ensure system integrity.

Phase 1: Thioformamide Generation

• In a sealed reactor equipped with a cooling jacket, add 100 parts by mass of formamide. Maintain the temperature strictly between 28–32 °C[5].

• Slowly add 54 parts by mass of phosphorus pentasulfide (P₂S₅) under continuous stirring over 1.5 hours[5].

• Stir for an additional 2 hours. Extract the mixture twice with dichloromethane (DCM) (80 parts by mass each time)[5].

• Validation Checkpoint 1: The resulting DCM extract must transition from a cloudy suspension to a clear, pale-yellow solution, confirming complete conversion to thioformamide.

Phase 2: Condensation & Cyclization 4. Combine 100 parts of the thioformamide/DCM solution with 134 parts of 3-chloro-3-acetylpropanol/DCM solution in a reflux setup[5]. 5. Heat to boiling and reflux for 5–6 hours[5].

• Validation Checkpoint 2: Perform TLC (EtOAc/Hexane). The reaction is complete when the 3-chloro-3-acetylpropanol spot is entirely consumed.

Phase 3: Base-Catalyzed Aromatization & Isolation 6. Cool the reaction mixture to 30–40 °C[3]. 7. Critical Step: Slowly add 5% aqueous NaOH until the pH stabilizes exactly between 9.0 and 10.0[3]. Stir for 30 minutes to ensure complete dehydration of the acyclic intermediate. 8. Allow the mixture to stratify and separate the oil phase. Extract the remaining aqueous phase with DCM[3]. 9. Dry the combined organic layers over anhydrous CaCl₂ and perform vacuum distillation.

• Validation Checkpoint 3: Collect the fraction boiling at 135 °C under 933 Pa (7 mmHg)[6]. The product should be a clear, viscous liquid.

Quantitative Route Comparison

The table below summarizes the quantitative performance and byproduct profiles of the three primary synthetic routes, allowing researchers to make data-driven process decisions.

Synthesis Route	Reagents Used	Average Yield	Key Byproducts / Impurities	Environmental & Safety Profile
Thiourea Method	Thiourea, NaNO₂, NaH₂PO₂	48% – 70%	Azo-coupling polymers, unreacted diazonium salts	High pollution (diazotization waste), toxic nitrous gases
Dithiocarbamate Method	Dithiocarbamic acid, H₂O₂, H₂SO₄	60% – 75%	Sulfones, sulfoxides, thiazole-N-oxides	Severe oxidation hazards, strong acid waste
Thioformamide Method	Formamide, P₂S₅, 3-chloro-3-acetylpropanol	75% – 85%	Acyclic thiothiazoles (only if pH < 9.0)	Moderate (requires handling of P₂S₅ and H₂S gas management)

FAQs: Analytics and Storage

Q: Why does my purified MTE turn dark brown after several months of storage? A: 5-(2-Hydroxyethyl)-4-methylthiazole is highly prone to autoxidation and polymerization. The hydroxyl group and the electron-rich thiazole ring react slowly with atmospheric oxygen and light, forming colored polymeric byproducts. To prevent this, the product must be stored below +30 °C in amber glass containers, ideally blanketed under an inert gas like argon or nitrogen[6].

Q: My final product has a harsh, thiophene-like stench instead of the expected nutty/meaty aroma. Is it impure? A: Not necessarily. MTE exhibits extreme concentration-dependent olfactory properties. In its neat, highly concentrated form, it emits an unpleasant, characteristic thiazole/thiophene odor[6]. The desirable roasted, meaty, and nutty aroma is only generated at high dilutions (e.g., 20 ppm)[6]. Verify purity via GC (using a nonpolar column) rather than relying on neat olfactory assessment[6].

References

• Guidechem. "5-(2-Hydroxyethyl)-4-methylthiazole 137-00-8 wiki".
• ChemicalBook. "5-(2-Hydroxyethyl)-4-methylthiazole: Applications in Medicinal Chemistry and its Synthesis Method".
• Odowell. "5-(2-Hydroxyethyl)-4-methylthiazole（Meaty） manufacturers and suppliers in China".
• Google Patents. "CN119019361A - A kind of synthetic method of 5-hydroxyethyl-4-methylthiazole".
• Google Patents. "CN103772313A - Method for synthesizing 4-methyl-5-(2- ethoxy) thiazole".
• Guidechem. "How to Synthesize 5-(2-Hydroxyethyl)-4-methylthiazole? - FAQ".

Sources

• 1. Page loading... [wap.guidechem.com]
• 2. CN119019361A - A kind of synthetic method of 5-hydroxyethyl-4-methylthiazole - Google Patents [patents.google.com]
• 3. CN103772313A - Method for synthesizing 4-methyl-5-(2- ethoxy) thiazole - Google Patents [patents.google.com]
• 4. 5-(2-Hydroxyethyl)-4-methylthiazole: Applications in Medicinal Chemistry and its Synthesis Method_Chemicalbook [chemicalbook.com]
• 5. Page loading... [guidechem.com]
• 6. 5-(2-Hydroxyethyl)-4-methylthiazole（Meaty） manufacturers and suppliers in China - ODOWELL [odowell.com]

Storage conditions for "5-(1-Hydroxyethyl)-4-methylthiazole" to prevent degradation

Technical Support Center: Handling and Storage of 5-(1-Hydroxyethyl)-4-methylthiazole

Welcome to the Application Support Center. As a Senior Application Scientist, I frequently consult with researchers and drug development professionals regarding the stability of thiazole-derived intermediates.

While often discussed alongside its structural isomer (the thiamine precursor 5-(2-hydroxyethyl)-4-methylthiazole), 5-(1-Hydroxyethyl)-4-methylthiazole shares the same highly reactive functional groups: an electron-rich thiazole ring and a secondary alcohol moiety. These features make it exceptionally valuable for organic synthesis, but highly susceptible to environmental degradation. This guide provides field-proven, self-validating protocols to ensure your compound maintains >99% purity throughout your experimental workflows.

Section 1: Physicochemical Properties & Degradation Triggers

To understand the causality behind our storage protocols, we must first establish the compound's baseline physical properties. Deviations from these metrics are your first indicator of sample degradation.

Property	Value	Experimental Relevance
Appearance	Colorless to pale yellow viscous liquid[1],[2]	Baseline for visual purity checks. Darkening indicates degradation[2].
Boiling Point	~135 °C at 7 mm Hg[1],[3]	Indicates low volatility; requires high vacuum for purification.
Density	1.196 g/mL at 25 °C[1],[3]	Critical for accurate volumetric aliquoting during synthesis.
Refractive Index	n20/D 1.550[1],[3]	Enables rapid, non-destructive purity verification.
Storage Temp.	2-8 °C[1],[3]	Mandatory to minimize thermal degradation and kinetic oxidation.

Section 2: Troubleshooting FAQs

Q1: My batch of 5-(1-Hydroxyethyl)-4-methylthiazole has turned from clear to a dark amber color. Is it still usable? Causality: The darkening is a classic indicator of photolytic degradation. Thiazole rings are sensitive to UV radiation, which induces radical formation, ring cleavage, and subsequent polymerization[2]. Solution: Discard heavily discolored batches if high catalytic purity is critical. To prevent this, always store the compound in actinic (amber) glass vials and minimize exposure to ambient laboratory lighting.

Q2: My GC-MS analysis shows a new impurity peak with a mass of [M-2]. What is happening? Causality: You are observing the oxidation of the secondary alcohol group (-CH(OH)CH3) to a ketone, forming (Molecular Weight: 141.19 g/mol )[4]. This occurs when the compound is exposed to atmospheric oxygen over time. Solution: Purge the headspace of the storage vial with high-purity Argon or Nitrogen before sealing.

Q3: My downstream coupling reactions are failing, and the reagent seems more viscous than usual. Causality: The hydroxyl group makes this compound highly hygroscopic. Moisture absorption increases viscosity and introduces water into your reaction matrix, which can quench moisture-sensitive reagents (e.g., Grignard reagents, acid chlorides). Solution: Store the sealed vials in a secondary desiccator at 2-8 °C.

Section 3: Environmental Degradation Pathways

Fig 1. Environmental degradation pathways of 5-(1-Hydroxyethyl)-4-methylthiazole.

Section 4: Self-Validating Experimental Protocols

To guarantee the integrity of your compound, implement the following methodologies. These protocols are designed to be self-validating—meaning the successful execution of each step inherently proves the system is protected against degradation.

Protocol A: Inert Aliquoting and Storage Workflow

Purpose: To extract working volumes without introducing oxygen or moisture to the master stock.

• Thermal Equilibration: Remove the sealed amber vial from the 2-8 °C refrigerator[1],[3]. Do not open it immediately. Allow it to sit in a desiccator for 30 minutes until it reaches room temperature.

  • Causality: Opening a cold vial causes immediate condensation of atmospheric moisture into the hygroscopic liquid. Waiting for thermal equilibrium validates the anhydrous state of your stock.

• Inert Gas Purging: Using a Schlenk line or a balloon, gently flush the vial with Argon.

  • Causality: Argon is heavier than air and creates a protective blanket over the liquid, preventing the oxidation pathway that leads to 5-acetyl-4-methylthiazole[4].

• Aliquoting: Use a thoroughly dried, positive-displacement pipette to extract the required volume.

• Sealing: Flush the headspace with Argon for an additional 5 seconds, seal tightly with a PTFE-lined cap, and wrap the seam with Parafilm before returning to 2-8 °C storage[3].

Protocol B: Purity Verification via HPLC-UV

Purpose: To quantify the presence of the ketone degradant and verify batch viability.

• Sample Preparation: Dissolve 10 mg of the thiazole sample in 1.0 mL of HPLC-grade acetonitrile.

  • Causality: Acetonitrile acts as an aprotic solvent that prevents further solvolysis of the sample during analysis, ensuring the injected sample perfectly represents the vial's current state.

• Chromatographic Separation: Inject 5 µL onto a C18 Reverse-Phase column (e.g., 250 x 4.6 mm, 5 µm). Run a gradient of Water (0.1% TFA) and Acetonitrile (0.1% TFA) from 5% to 95% over 20 minutes.

  • Causality: The acidic modifier (Trifluoroacetic acid) suppresses the ionization of the basic thiazole nitrogen, sharpening the chromatographic peaks and preventing tailing.

• Detection: Monitor absorbance at 254 nm.

  • Causality: Both the parent thiazole and the conjugated ketone degradant exhibit strong UV chromophores at this wavelength, allowing for accurate relative area integration.

Safety Note: Always perform these procedures in a well-ventilated fume hood and wear appropriate PPE, as thiazole derivatives are known skin, eye, and respiratory irritants[1],[5].

References

• National Institute of Standards and Technology (NIST). "5-Acetyl-4-methylthiazole." NIST WebBook. Available at:[Link]

Sources

• 1. China 5-Hydroxyethyl-4-methyl thiazole（CAS#137-00-8） Manufacturer and Supplier | Xinchem [xinchem.com]
• 2. 5-(2-Hydroxyethyl)-4-methylthiazole | 137-00-8 [chemicalbook.com]
• 3. 4-メチル-5-チアゾールエタノール certified reference material, pharmaceutical secondary standard | Sigma-Aldrich [sigmaaldrich.com]
• 4. 5-Acetyl-4-methylthiazole [webbook.nist.gov]
• 5. fishersci.com [fishersci.com]

Troubleshooting "5-(1-Hydroxyethyl)-4-methylthiazole" purification by distillation

Welcome to the Technical Support Center. This guide is designed for application scientists and chemical engineers troubleshooting the purification of 5-(1-Hydroxyethyl)-4-methylthiazole .

Unlike its more common primary alcohol isomer (Sulfurol), this secondary alcohol presents unique thermodynamic challenges. The hydroxyl group is situated at a benzylic-like position relative to the thiazole ring, making it highly susceptible to thermal degradation and acid-catalyzed dehydration. This guide synthesizes mechanistic theory with field-proven protocols to ensure high-yield, high-purity distillation.

Mechanistic Failure Analysis

Before adjusting your apparatus, you must understand the causality of the failure. The diagram below maps the most common physical symptoms to their chemical root causes and corrective actions.

Diagnostic workflow for 5-(1-Hydroxyethyl)-4-methylthiazole distillation failures.

Core Troubleshooting FAQs

Q1: My distillate has a strong, pungent "roasted nut" odor, and GC-FID shows a new impurity peak. What happened? A: You are observing the dehydration of your product into 4-methyl-5-vinylthiazole [1]. Because 5-(1-Hydroxyethyl)-4-methylthiazole is a secondary alcohol, the hydroxyl group is highly prone to E1/E2 elimination at elevated temperatures. This reaction is heavily catalyzed by trace acidic impurities left over from upstream synthesis. Solution: Never distill the crude mixture without first washing it with a mild base (e.g., 5% NaHCO3​ ) to neutralize trace acids. Furthermore, you must utilize a high-vacuum setup to keep the distillation temperature strictly below 110°C.

Q2: The product is turning dark brown/black in the boiling flask before it even begins to distill. How do I prevent this? A: This is a classic symptom of thermal cleavage. Thiazole derivatives with extended side chains degrade when subjected to prolonged thermal stress (excessive residence time) [2]. If you are using a standard fractional distillation column (Vigreux), the extended path length requires a higher mantle temperature to drive the vapor up the column, destroying the molecule in the process. Solution: Switch to a Short-Path Distillation (SPD) or Wiped-Film Evaporator (WFE) apparatus. These setups minimize the distance between the boiling flask and the condenser, drastically reducing the thermal residence time and the required mantle temperature.

Q3: I am experiencing severe bumping when I apply the vacuum, causing crude material to shoot into the condenser. How do I stabilize the boil? A: Bumping under deep vacuum is caused by the violent flashing of residual extraction solvents (like dichloromethane or ethanol) or dissolved gases. Solution: Implement a self-validating two-stage stripping protocol. Do not apply a deep vacuum (< 1 mmHg) immediately. First, use a rotary evaporator at 40°C and ~50 mmHg to strip low boilers until condensation in the receiving flask completely ceases. Only then should you transfer the crude to the high-vacuum distillation setup.

Standard Operating Procedure (SOP): High-Vacuum Short-Path Distillation

To ensure scientific integrity, this protocol is designed as a self-validating system. Do not proceed to the next step unless the validation checkpoint is met.

Step 1: Crude Pre-Treatment (Neutralization & Drying)

• Dissolve the crude 5-(1-Hydroxyethyl)-4-methylthiazole in an organic solvent (e.g., ethyl acetate).

• Wash the organic layer with an equal volume of 5% aqueous NaHCO3​ .

• Separate the layers and dry the organic phase over anhydrous Na2​SO4​ . Validation Checkpoint: Test the aqueous layer with pH paper. It must read ≥ 7.5. If acidic, repeat the wash. Acidic crude will guarantee dehydration during distillation.

Step 2: Solvent Stripping

• Transfer the dried organic layer to a rotary evaporator.

• Set the water bath to 40°C and gradually lower the pressure to 50 mmHg. Validation Checkpoint: The stripping is complete when the drip rate into the receiving flask reaches zero and the mass of the boiling flask remains constant over a 10-minute interval.

Step 3: High-Vacuum Setup & Degassing

• Transfer the stripped crude to a round-bottom flask equipped with a magnetic stir bar. Attach a short-path distillation head and a receiving cow.

• Connect the system to a high-vacuum pump equipped with a liquid nitrogen cold trap.

• Turn on the stirring (vigorous) and apply the vacuum before applying heat. Validation Checkpoint (Leak Test): Isolate the pump using a vacuum valve. The system pressure must hold steady at < 1 mmHg. If the pressure rises, you have an atmospheric leak. Reseat all O-rings and apply high-vacuum grease to all ground glass joints.

Step 4: Fractionation

• Slowly increase the heating mantle temperature.

• Discard the initial "heads" fraction (typically containing trace water and residual solvents) that distills below 80°C (vapor temperature).

• Collect the main "heart" fraction. Based on thermodynamic data of its isomers, expect the product to distill between 100°C and 110°C at 1 mmHg [3]. Validation Checkpoint: Monitor the ΔT between the mantle temperature and the vapor temperature. A ΔT greater than 40°C indicates that the vacuum is insufficient or the distillation rate is too slow, risking thermal degradation.

Quantitative Data & Thermodynamic Parameters

The following table summarizes the critical parameters for process control. Monitoring these metrics will allow you to preemptively identify degradation.

Parameter	Value / Observation	Mechanistic Implication
Predicted Boiling Point (760 mmHg)	~247°C	Heating to this temperature at atmospheric pressure guarantees complete thermal cleavage and dehydration.
Target Distillation Temp (1 mmHg)	100°C – 110°C	Keeps the thermal energy safely below the activation energy required for E1/E2 elimination [3].
Impurity: 4-methyl-5-vinylthiazole	Strong nutty/roasted odor	Indicates active acid-catalyzed dehydration is occurring in the boiling flask [1].
Refractive Index ( nD20​ )	~1.550	A self-validating post-distillation metric. Deviations indicate contamination by vinylthiazole or residual solvent.

References

• Benchchem. Explains the thermal degradation pathway of thiamine into thiazole moieties and subsequent dehydration into 4-methyl-5-vinylthiazole.
• The role of sulfur compounds in food flavor.
• Smolecule. Provides critical vacuum distillation parameters and physical property specifications (boiling points, refractive index) for related thiazole isomers.

Challenges in the industrial scale-up of "5-(1-Hydroxyethyl)-4-methylthiazole" production

Welcome to the Technical Support Center for the industrial production of 5-(1-Hydroxyethyl)-4-methylthiazole (IUPAC: 1-(4-methylthiazol-5-yl)ethanol). This secondary alcohol is a critical intermediate in the synthesis of advanced thiazole-containing therapeutics and specialized flavor compounds. Scaling up its production from the bench to the pilot plant (>10 kg) introduces significant thermodynamic, kinetic, and purification challenges.

This guide provides field-proven troubleshooting strategies, optimized protocols, and mechanistic insights to ensure high-yield, high-purity production.

Troubleshooting Guide: Synthetic Route Selection & Bottlenecks

Q1: Why does the Grignard addition to 4-methylthiazole-5-carboxaldehyde suffer from severe emulsion issues and yield erosion at the >10 kg scale?

Expert Insight: At the bench scale, the addition of methylmagnesium bromide (MeMgBr) to 4-methylthiazole-5-carboxaldehyde proceeds smoothly. However, upon scale-up, the biphasic aqueous quench frequently results in a stubborn emulsion at the organic-aqueous interface. This is caused by the precipitation of fine magnesium salts (MgBr₂ and Mg(OH)₂) which act as Pickering emulsion stabilizers. Furthermore, localized exotherms during the Grignard addition can lead to the formation of Wurtz coupling byproducts and unreacted starting material due to reagent degradation[1].

Resolution Strategy:

• Solvent Swap: Transition from THF to 2-Methyltetrahydrofuran (2-MeTHF). 2-MeTHF is immiscible with water, which drastically improves phase separation kinetics compared to the water-miscible THF [2].

• Quench Optimization: Instead of a neutral water quench, utilize a strictly controlled 1M HCl or saturated NH₄Cl quench to keep magnesium salts fully solubilized in the aqueous phase. If an emulsion persists, the addition of saturated brine (NaCl) increases the ionic strength of the aqueous layer, forcing phase separation [2].

Q2: In the NaBH₄ reduction of 5-acetyl-4-methylthiazole, how do we manage severe foaming and boron carryover?

Expert Insight: The reduction of 5-acetyl-4-methylthiazole using sodium borohydride (NaBH₄) is highly efficient but presents significant process safety hazards at scale. The reaction proceeds via a hydride transfer that forms an intermediate tetraalkoxyborate complex. During the aqueous workup, this complex must be hydrolyzed to release the free secondary alcohol [3]. At scale, if the quench is too acidic or added too rapidly, the unreacted NaBH₄ and the borate complex decompose violently, releasing large volumes of hydrogen gas (H₂) and causing severe foaming [4]. Conversely, an incomplete quench leaves lipophilic boron species in the organic phase, poisoning downstream catalytic steps.

Resolution Strategy: Perform a reverse quench by slowly transferring the reaction mixture into a pre-cooled solution of 1M HCl, maintaining the pH between 6 and 7. This controlled hydrolysis safely manages the H₂ off-gassing rate while ensuring complete breakdown of the borate complex into water-soluble boric acid [B(OH)₃], preventing boron carryover into the organic phase[3].

Quantitative Comparison of Synthetic Routes

To assist in route selection for pilot-scale manufacturing, the following table summarizes the key operational metrics of the two primary synthetic pathways.

Parameter	Grignard Addition (MeMgBr)	Ketone Reduction (NaBH₄)
Starting Material	4-Methylthiazole-5-carboxaldehyde	5-Acetyl-4-methylthiazole
Reagent Hazard	High (Pyrophoric, Moisture Sensitive)	Moderate (Flammable gas evolution)
Exotherm Control	Difficult (Requires cryogenic cooling)	Manageable (Standard jacket cooling)
Workup Complexity	High (Severe emulsions, Mg salts)	Moderate (Foaming, B(OH)₃ removal)
Typical Crude Purity	80 - 85%	92 - 96%
Overall Scalability	⭐⭐ (Requires specialized flow reactors)	⭐⭐⭐⭐ (Standard batch compatible)

Experimental Protocols: Optimized Industrial Workflows

Protocol 1: Controlled NaBH₄ Reduction Workflow (10 kg Scale)

This protocol is engineered as a self-validating system; the visual cues (gas evolution, phase separation) directly correlate with the mechanistic milestones of the reduction.

Materials:

• 5-Acetyl-4-methylthiazole: 10.0 kg (70.8 mol)

• Sodium Borohydride (NaBH₄): 1.35 kg (35.7 mol, 0.5 eq)

• Ethanol (Absolute): 50 L

• 1M HCl (Aqueous): As needed for quenching

• 2-MeTHF: 60 L (for extraction)

Step-by-Step Methodology:

• Dissolution: Charge a 200 L glass-lined reactor with 50 L of ethanol and 10.0 kg of 5-acetyl-4-methylthiazole. Initiate agitation (150 rpm) and cool the jacket to 0–5°C.

• Hydride Addition: Add NaBH₄ (1.35 kg) in 10 equal portions over 3 hours. Causality Check: Monitor the internal temperature; do not allow it to exceed 15°C to prevent solvent boil-off and side reactions.

• Aging: Once addition is complete, warm the reactor to 20°C and stir for 4 hours. Verify reaction completion via HPLC (<1% starting ketone).

• Controlled Quench: Cool the reactor back to 5°C. Slowly dose 1M HCl into the reactor at a rate of 2 L/hour until the pH stabilizes at 6.5. Causality Check: Ensure the reactor vent is open to a scrubber system to safely dissipate evolved H₂ gas [4].

• Extraction & Washing: Add 60 L of 2-MeTHF. Stir vigorously for 15 minutes, then allow 30 minutes for phase separation. Drain the lower aqueous layer (containing boric acid and NaCl). Wash the organic layer with 20 L of saturated brine.

• Concentration: Concentrate the 2-MeTHF layer under reduced pressure (50 mbar, 40°C) to yield the crude 5-(1-Hydroxyethyl)-4-methylthiazole as a pale yellow oil.

Troubleshooting Guide: Downstream Processing & Stability

Q3: Why is my distilled 5-(1-Hydroxyethyl)-4-methylthiazole turning yellow/brown upon storage, and how do I prevent dehydration?

Expert Insight: Thiazole secondary alcohols are highly susceptible to thermal and acid-catalyzed dehydration. If the crude product is subjected to standard atmospheric or low-vacuum distillation (where pot temperatures exceed 100°C), the hydroxyl group is eliminated as water. This forms 4-methyl-5-vinylthiazole, a highly reactive conjugated diene. Over time, this vinyl degradant undergoes spontaneous radical polymerization, manifesting as yellow or dark brown viscous impurities in the storage vessel [5].

Resolution Strategy:

• High-Vacuum Distillation: Utilize a wiped-film evaporator (WFE) or short-path distillation apparatus under high vacuum (<1 mbar) to keep the thermal exposure time strictly under 2 minutes and the pot temperature below 85°C.

• Acid Scavenging: Prior to distillation, ensure the crude oil is completely neutralized. Even trace amounts of residual HCl from the quench step will act as a potent dehydration catalyst. Adding a small amount of solid K₂CO₃ (1% w/w) to the distillation pot can neutralize trace acids and suppress vinylthiazole formation.

Process Visualizations

The following diagrams map the logical flow of the reduction process and the mechanistic pathway of thermal degradation.

Caption: Workflow of 5-acetyl-4-methylthiazole reduction to 5-(1-hydroxyethyl)-4-methylthiazole.

Caption: Thermal dehydration pathway of 5-(1-hydroxyethyl)-4-methylthiazole during distillation.

References

• Development of a Continuous Flow Grignard Reaction to Manufacture a Key Intermediate. ACS Publications.[Link]

• Sodium Borohydride (NaBH4) As A Reagent In Organic Chemistry. Master Organic Chemistry.[Link]

• Sodium borohydride - Organic synthesis. Wikipedia.[Link]

• Chemistry of the thiazoles. Indian Academy of Sciences.[Link]

Reference Data & Comparative Studies

"5-(1-Hydroxyethyl)-4-methylthiazole" vs. "4-methyl-5-thiazoleethanol"

An in-depth technical analysis comparing 5-(1-Hydroxyethyl)-4-methylthiazole and 4-Methyl-5-thiazoleethanol (Sulfurol) requires a precise understanding of structural isomerism, metabolic pathways, and advanced analytical chemistry. While these two compounds share the exact same molecular weight and elemental composition, their divergent functional group positioning dictates entirely different biological origins, industrial applications, and mass spectrometric behaviors.

Executive Briefing

The differentiation of these two thiazoleethanol isomers is a classic analytical challenge in both pharmacokinetic profiling and food chemistry.

• 5-(1-Hydroxyethyl)-4-methylthiazole (1-OH Isomer): A secondary alcohol and a critical, inactive hepatic metabolite of the sedative-hypnotic drug clomethiazole. Tracking this isomer is essential for forensic toxicology and evaluating CYP450-mediated drug clearance.

• 4-Methyl-5-thiazoleethanol (2-OH Isomer / Sulfurol): A primary alcohol that serves as a ubiquitous, naturally occurring sulfur-containing flavor compound (imparting meaty/nutty notes) and a vital biosynthetic precursor to Thiamine (Vitamin B1).

Structural & Mechanistic Divergence

The core difference between these isomers lies in the position of the hydroxyl group on the ethyl chain attached to the C5 position of the thiazole ring.

In the 1-OH isomer , the hydroxyl group is located on the α -carbon (adjacent to the thiazole ring). This creates a chiral center and a benzylic-like secondary alcohol. Biologically, this compound is generated during the extensive hepatic first-pass metabolism of clomethiazole, primarily driven by [1].

In the 2-OH isomer (Sulfurol) , the hydroxyl group is located on the β -carbon, forming a primary alcohol. This structure is highly stable and is synthesized naturally in plants and microorganisms as a building block for the thiazole moiety of Vitamin B1.

Metabolic pathway of Clomethiazole highlighting CYP450-mediated formation of the 1-OH isomer.

Analytical Differentiation: The Isomeric Challenge

Because both compounds yield an identical precursor ion ( [M+H]+ at m/z 144.1), standard low-resolution mass spectrometry without chromatographic separation cannot distinguish them. We must exploit their structural differences using orthogonal chromatographic selectivity and specific Collision-Induced Dissociation (CID) fragmentation pathways.

Protocol 1: LC-MS/MS Workflow for Isomeric Differentiation in Plasma

This protocol is designed as a self-validating system for pharmacokinetic tracking, ensuring baseline resolution of the isomers.

1. Sample Preparation (Liquid-Liquid Extraction)

• Step: Aliquot 100 µL of plasma. Spike with 10 µL of stable isotope-labeled internal standard (e.g., Sulfurol-d4) to correct for matrix effects and extraction losses.

• Step: Add 500 µL of ethyl acetate, vortex for 2 minutes, and centrifuge at 14,000 x g for 5 minutes.

• Step: Transfer the organic layer, evaporate under gentle nitrogen at 30°C, and reconstitute in 100 µL of initial mobile phase.

• Causality: Ethyl acetate provides optimal recovery for semi-polar thiazoles while precipitating plasma proteins and leaving highly polar endogenous interferences behind.

2. UHPLC Separation

• Step: Inject 2 µL onto a Pentafluorophenyl (PFP) column (2.1 x 100 mm, 1.7 µm).

• Step: Run a gradient of Mobile Phase A (0.1% Formic Acid in Water) and B (Acetonitrile). Ramp from 5% B to 60% B over 5 minutes.

• Causality: Standard C18 columns often fail to resolve positional isomers. The PFP stationary phase introduces π−π , dipole-dipole, and hydrogen-bonding interactions, selectively retaining the primary alcohol (Sulfurol) longer than the sterically hindered secondary alcohol (1-OH isomer).

• System Suitability Test (SST): Before batch analysis, inject a neat standard mix. The run is only valid if the critical resolution ( Rs​ ) between the 1-OH and 2-OH isomers is >1.5 .

3. MS/MS Detection (ESI+)

• Step: Monitor specific MRM transitions.

  • 1-OH Isomer: m/z 144.1 → 126.1 (Collision Energy: 15 eV).

  • 2-OH Isomer: m/z 144.1 → 113.1 (Collision Energy: 18 eV).

• Causality: The 1-OH isomer easily undergoes dehydration (loss of H2​O , -18 Da) because the resulting carbocation is highly resonance-stabilized by the adjacent thiazole ring. Conversely, the 2-OH isomer (Sulfurol) undergoes classic β -cleavage, losing a hydroxymethyl radical/neutral group ( −CH2​OH , -31 Da) to form a stable methylthiazole cation.

LC-MS/MS workflow for the baseline separation and quantification of thiazoleethanol isomers.

Flavor Profiling & Matrix Analysis

When analyzing the 2-OH isomer ( [2]) in complex food matrices or tissue samples, volatility becomes an asset.

Protocol 2: SPME-GC-MS for Volatile Profiling

• Step (Extraction): Place 2g of homogenized sample in a 10 mL headspace vial. Add 2-octanol as an internal standard. Expose a DVB/CAR/PDMS Solid-Phase Microextraction (SPME) fiber to the headspace at 50°C for 30 minutes.

  • Self-Validation: Run a blank fiber desorption before every sequence to rule out carryover of sticky sulfur compounds.

• Step (Desorption): Desorb the fiber in the GC inlet at 250°C for 3 minutes in splitless mode.

• Step (Separation): Use a DB-Wax capillary column (30m x 0.25mm x 0.25µm). Hold at 40°C for 2 min, ramp at 10°C/min to 240°C.

  • Causality: The highly polar polyethylene glycol (Wax) stationary phase is strictly required to retain and resolve polar aliphatic alcohols from the massive background of non-polar lipids present in food or tissue matrices.

• Step (Detection): Utilize Electron Ionization (EI) at 70 eV. Monitor the base peak m/z 143 ( M+ ) and fragment m/z 112 for Sulfurol.

Quantitative Data Synthesis

The following table synthesizes the critical physicochemical and analytical parameters required to distinguish these compounds in a laboratory setting.

Parameter	5-(1-Hydroxyethyl)-4-methylthiazole	4-Methyl-5-thiazoleethanol (Sulfurol)
Structural Identity	α -carbon hydroxyl (Secondary Alcohol)	β -carbon hydroxyl (Primary Alcohol)
Primary Origin	Hepatic metabolite of Clomethiazole	Natural flavor, Vitamin B1 precursor
LogP (Predicted)	~0.9	1.1
LC-MS/MS Precursor ( [M+H]+ )	144.1 m/z	144.1 m/z
Primary MRM Product	126.1 m/z (Loss of H2​O )	113.1 m/z (Loss of CH2​OH )
Optimal LC Column Chemistry	PFP (Pentafluorophenyl)	PFP (Pentafluorophenyl)
Optimal GC Column Chemistry	DB-Wax (Polar)	DB-Wax (Polar)

References

• Green, A. R., Murray, T. K., Misra, A., Snape, M. F., Jones, J. A., & Cross, A. J. "The metabolism of clomethiazole in gerbils and the neuroprotective and sedative activity of the metabolites." British Journal of Pharmacology, vol. 129, no. 1, 2000, pp. 95-100. National Center for Biotechnology Information,[Link]

• National Institute of Standards and Technology. "5-Thiazoleethanol, 4-methyl-." NIST Chemistry WebBook, SRD 69, 2023.[Link]

Comparing synthesis methods for "5-(1-Hydroxyethyl)-4-methylthiazole"

Executive Summary & Structural Distinction

5-(1-Hydroxyethyl)-4-methylthiazole (IUPAC: 1-(4-methylthiazol-5-yl)ethanol) is a specialized heterocyclic secondary alcohol utilized primarily as a scaffold in advanced medicinal chemistry.

Critical Distinction: It is crucial to distinguish this compound from its widely known primary alcohol isomer,1[1] (commonly known as Sulfurol). While Sulfurol is a ubiquitous Vitamin B1 (thiamine) intermediate and a commercial flavoring agent with a characteristic meaty/nutty profile[1], the 1-hydroxyethyl derivative is synthesized via entirely different mechanistic pathways and is prized for its role in developing novel antimicrobial and cytotoxic agents[2].

This guide objectively evaluates the three primary synthetic strategies for producing 5-(1-hydroxyethyl)-4-methylthiazole, detailing the causality behind reagent selection and providing self-validating experimental protocols.

Mechanistic Pathways & Causal Analysis

Pathway A: Ketone Reduction (The Gold Standard)

The most robust and scalable method involves the reduction of 2[2], a well-documented precursor in antimicrobial research[3] and environmental metabolomics[4].

• Causality behind choices: Sodium borohydride ( NaBH4​ ) in methanol is selected over Lithium Aluminum Hydride ( LiAlH4​ ). NaBH4​ provides excellent chemoselectivity for the ketone without risking thiazole ring-opening. Methanol is chosen as the solvent because its protic nature accelerates the reduction by hydrogen-bonding to the carbonyl oxygen, increasing its electrophilicity.

• Self-Validation: The reaction is self-validating via Thin Layer Chromatography (TLC). The highly UV-active conjugated ketone precursor distinctly disappears, replaced by the more polar, less UV-active secondary alcohol product.

Pathway B: Grignard Addition

This route utilizes 4-methylthiazole-5-carboxaldehyde and methylmagnesium bromide ( MeMgBr ).

• Causality behind choices: This method forms the C-C bond and the alcohol simultaneously. Tetrahydrofuran (THF) is strictly required as the solvent because its oxygen lone pairs coordinate with the magnesium atom, stabilizing the Grignard reagent.

• Self-Validation: The protocol uses a saturated ammonium chloride ( NH4​Cl ) quench rather than strong acids. This buffers the pH to ~6, preventing the protonation of the thiazole nitrogen (which would trap the product in the aqueous layer) while avoiding the formation of insoluble magnesium hydroxide emulsions.

Pathway C: Halogen-Metal Exchange

Starting from 5-bromo-4-methylthiazole, this advanced route uses n-Butyllithium (n-BuLi) followed by acetaldehyde trapping.

• Causality behind choices: Direct lithiation of 4-methylthiazole preferentially occurs at the C2 position due to the high acidity of the proton flanked by nitrogen and sulfur. To force C5 functionalization, a halogen-metal exchange at -78°C is mandatory.

• Self-Validation: The deep color change upon n-BuLi addition serves as an internal indicator of successful lithiation. Failure to maintain cryogenic temperatures results in rapid protonation or ring fragmentation, validating the strict thermal parameters.

Mandatory Visualization: Synthetic Workflows

Synthetic pathways for 5-(1-Hydroxyethyl)-4-methylthiazole highlighting key reagents.

Comparative Data Analysis

The following table summarizes the quantitative and qualitative performance metrics of the three synthesis methods to aid in route selection.

Metric	Pathway A (Ketone Reduction)	Pathway B (Grignard Addition)	Pathway C (Halogen-Metal Exchange)
Typical Yield	85 – 95%	70 – 80%	50 – 65%
Atom Economy	High	Moderate (MgBr salts generated)	Low (LiBr and butane byproducts)
Scalability	Excellent (Multi-kilogram)	Good (Pilot-plant scale)	Poor (Strict cryogenic limits)
Key Hazard	H2​ gas evolution during quench	Highly flammable Grignard reagent	Pyrophoric n-BuLi, extreme cold
Cost Efficiency	$ (Lowest cost)	(Moderate cost)	$ (High cost)

Experimental Protocols

Protocol 1: Ketone Reduction (Recommended for Scale-Up)

This protocol is designed with built-in self-validating checkpoints.

• Dissolution: In an oven-dried round-bottom flask, dissolve 5-acetyl-4-methylthiazole (1.0 eq) in anhydrous methanol (0.5 M concentration).

• Thermal Control: Submerge the flask in an ice-water bath. Validation: Ensure the internal temperature reaches 0–5°C before proceeding to prevent runaway exothermic reactions.

• Reduction: Add NaBH4​ (1.2 eq) portion-wise over 30 minutes. Causality: Portion-wise addition controls the rate of hydrogen gas evolution and prevents solvent boil-over.

• Reaction Monitoring: Remove the ice bath and stir at room temperature for 2 hours. Validation: Perform a TLC check (Eluent: 1:1 EtOAc/Hexane). The reaction is complete when the UV-active starting material spot ( Rf​≈0.6 ) is entirely replaced by a lower-running product spot ( Rf​≈0.3 ).

• Quench & Extraction: Carefully quench with saturated aqueous NH4​Cl until effervescence ceases. Extract the aqueous layer three times with Dichloromethane (DCM).

• Purification: Dry the combined organic layers over anhydrous Na2​SO4​ , filter, and concentrate under reduced pressure to yield the pure secondary alcohol.

Step-by-step experimental workflow for the NaBH4 reduction method.

Protocol 2: Grignard Addition (Alternative Route)

• Preparation: Purge a dry flask with Argon. Dissolve 4-methylthiazole-5-carboxaldehyde (1.0 eq) in anhydrous THF (0.3 M). Cool to 0°C.

• Addition: Dropwise add MeMgBr (3.0 M in diethyl ether, 1.1 eq) via syringe. Validation: A slight exotherm and color change to pale yellow indicates active Grignard addition.

• Propagation: Stir at 0°C for 1 hour, then warm to room temperature for 1 hour.

• Workup: Quench slowly with saturated NH4​Cl at 0°C. Causality: Avoid strong acids like HCl to prevent the formation of water-soluble thiazolium salts, which drastically reduce isolated yield. Extract with Ethyl Acetate, dry, and concentrate.

References

• [1] Odowell. 5-(2-Hydroxyethyl)-4-methylthiazole (Meaty) Manufacturers and Suppliers in China. Retrieved from:

• [4] ACS ES&T Water. Comparison of Trace Organic Chemical Removal Efficiencies between Aerobic and Anaerobic Membrane Bioreactors Treating Municipal Wastewater. Retrieved from:

• [3] Malaysian Journal of Analytical Sciences. Mode of Action of 5-Acetyl-4-Methylthiazole Derivatives as Antimicrobial Agents. Retrieved from:

• [2] National Institutes of Health (PMC). Synthesis and Development of N-2,5-Dimethylphenylthioureido Acid Derivatives as Scaffolds for New Antimicrobial Candidates. Retrieved from:

Sources

• 1. 5-(2-Hydroxyethyl)-4-methylthiazole（Meaty） manufacturers and suppliers in China - ODOWELL [odowell.com]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. mjas.analis.com.my [mjas.analis.com.my]
• 4. pubs.acs.org [pubs.acs.org]

Spectral Data Comparison of 5-(1-Hydroxyethyl)-4-methylthiazole: Synthetic Pathways and Isomeric Differentiation

Executive Summary

For researchers and drug development professionals, the accurate structural characterization of thiazole derivatives is critical for establishing structure-activity relationships (SAR) and ensuring batch-to-batch reproducibility. This guide provides an objective, data-driven comparison of 5-(1-Hydroxyethyl)-4-methylthiazole (IUPAC: 1-(4-methylthiazol-5-yl)ethan-1-ol) synthesized from different precursor pathways.

Crucially, this guide addresses a pervasive issue in commercial sourcing: the frequent mislabeling or cross-contamination of this secondary alcohol with its widely available primary alcohol isomer, 5-(2-Hydroxyethyl)-4-methylthiazole (commonly known as Sulfurol, CAS: 137-00-8) [1]. By evaluating the causality behind their NMR and GC-EI-MS spectral differences, we provide a self-validating analytical framework to confirm structural integrity and identify trace synthetic impurities.

Mechanistic Background & Source Differentiation

The Isomeric Pitfall: Secondary vs. Primary Alcohol

The target compound, 5-(1-Hydroxyethyl)-4-methylthiazole, features a secondary alcohol directly adjacent to the thiazole ring. In contrast, the commercial flavoring agent Sulfurol[4] possesses a primary alcohol separated from the ring by a methylene spacer. This structural nuance fundamentally alters their electronic environments, leading to distinct spectroscopic signatures.

Synthetic Sources of the Target Compound

When synthesizing the 1-hydroxyethyl target, the choice of precursor leaves distinct trace impurities that serve as "chemical fingerprints" for the source:

• Source A (Grignard Addition): Synthesized via the nucleophilic addition of methylmagnesium bromide to 4-Methylthiazole-5-carboxaldehyde (CAS: 82294-70-0) [2]. Trace unreacted aldehyde may remain.

• Source B (Ketone Reduction): Synthesized via the sodium borohydride (NaBH₄) reduction of 5-Acetyl-4-methylthiazole (CAS: 38205-55-9) [3]. Trace unreacted ketone may remain.

Comparative Spectral Data Analysis

To objectively compare the target compound against its synthetic impurities and its primary alcohol isomer, we must analyze the causality behind the spectral shifts.

1 H NMR Spectroscopy

The chemical shift causality in 1 H NMR is driven by the proximity of the protons to the electronegative oxygen and the anisotropic deshielding of the thiazole ring.

• Target (1-Hydroxyethyl): The methine proton (CH) is directly attached to the hydroxyl-bearing carbon, resulting in a distinct highly deshielded quartet at ~5.1 ppm. The adjacent methyl group appears as a doublet at ~1.5 ppm.

• Isomer (2-Hydroxyethyl): The absence of a chiral methine center results in two distinct triplets at ~2.9 ppm (benzylic-like CH2​ ) and ~3.8 ppm (hydroxyl-adjacent CH2​ ).

Table 1: 1 H NMR Data Comparison (400 MHz, CDCl₃)

Proton Environment	Target: 5-(1-Hydroxyethyl)...	Isomer: 5-(2-Hydroxyethyl)... [1]	Source A Impurity (Aldehyde)	Source B Impurity (Ketone)
Thiazole Ar-H (C2)	~8.6 ppm (s, 1H)	~8.6 ppm (s, 1H)	~8.9 ppm (s, 1H)	~8.8 ppm (s, 1H)
Thiazole Ar-CH₃ (C4)	~2.4 ppm (s, 3H)	~2.4 ppm (s, 3H)	~2.7 ppm (s, 3H)	~2.7 ppm (s, 3H)
Alkyl Chain	5.1 (q, 1H) , 1.5 (d, 3H)	3.8 (t, 2H) , 2.9 (t, 2H)	10.1 (s, 1H, CHO)	2.5 (s, 3H, COCH₃)
Hydroxyl (OH)	~3.5 ppm (br s, 1H)	~3.0 ppm (br s, 1H)	N/A	N/A

GC-EI-MS Fragmentation Pathways

Electron Ionization Mass Spectrometry (EI-MS) provides a definitive, self-validating method for differentiating these structures based on alpha-cleavage rules.

• Target (1-Hydroxyethyl): Ionization at the oxygen atom triggers a rapid α -cleavage. The loss of a methyl radical (M-15) generates a highly resonance-stabilized α -hydroxy carbocation at m/z 128 , which dominates as the base peak.

• Isomer (2-Hydroxyethyl): Alpha-cleavage results in the loss of a hydroxymethyl radical ( ⋅CH2​OH , M-31), yielding a stable thiazolyl-methyl cation at m/z 112 [4].

Table 2: GC-EI-MS Fragmentation Comparison

Compound / Source	Molecular Ion (M⁺)	Base Peak (m/z)	Key Diagnostic Fragments
Target (1-Hydroxyethyl)	143	128	128[M-CH₃]⁺, 100 [M-CH₃-CO]⁺
Isomer (2-Hydroxyethyl)	143	112	112[M-CH₂OH]⁺, 113
Source A Impurity	127	126	126 [M-H]⁺, 98 [M-CHO]⁺
Source B Impurity	141	126	126[M-CH₃]⁺, 98

Experimental Protocols (Self-Validating Systems)

To ensure trustworthiness, the following protocols incorporate internal system suitability checks, ensuring the data validates itself independently of operator bias.

Synthesis & Isolation (Source B: Ketone Reduction)

• Reaction: Dissolve 1.0 eq of 5-Acetyl-4-methylthiazole in anhydrous methanol (0.5 M) at 0 °C.

• Reduction: Slowly add 1.2 eq of NaBH₄ in portions. Causality: The low temperature prevents over-reduction or ring opening.

• Quench & Extract: After 2 hours, quench with saturated aqueous NH₄Cl to safely destroy excess hydride. Extract with ethyl acetate (3x).

• Validation: Perform TLC (Hexanes:EtOAc 1:1). The disappearance of the UV-active ketone spot ( Rf​ ~0.6) and appearance of a more polar alcohol spot ( Rf​ ~0.3) validates reaction completion.

Spectral Acquisition (NMR & GC-MS)

NMR Protocol:

• Dissolve 15 mg of the isolated product in 0.6 mL CDCl₃ containing 0.03% v/v TMS (Tetramethylsilane).

• Self-Validation Step: Shim the magnet until the TMS peak FWHH (Full Width at Half Height) is < 1.0 Hz. This ensures magnetic field homogeneity, guaranteeing that the critical quartet at 5.1 ppm will be properly resolved rather than appearing as a broad multiplet.

• Acquire 1 H NMR with a minimum of 16 scans and a relaxation delay (D1) of 5 seconds to ensure accurate quantitative integration.

GC-MS Protocol:

• Self-Validation Step: Run an alkane standard mixture (C8-C20) prior to the sample. Calculate the Kovats Retention Index (RI). This validates the column's retentive health independent of the instrument.

• Inject 1 µL of sample (1 mg/mL in DCM) using a split ratio of 50:1.

• Analyze the mass spectrum at the target peak. A base peak of m/z 128 confirms the 1-hydroxyethyl target, whereas m/z 112 flags commercial mislabeling (Sulfurol).

Visualizations

Fig 1: Synthetic pathways generating 5-(1-Hydroxyethyl)-4-methylthiazole from different precursors.

Fig 2: Orthogonal analytical workflow for differentiating thiazole positional isomers.

References

• PubChem Compound Summary for CID 1136, 4-Methyl-5-(2-hydroxyethyl)thiazole (Sulfurol). National Center for Biotechnology Information.[Link]

• PubChem Compound Summary for CID 581339, 4-Methylthiazole-5-carboxaldehyde. National Center for Biotechnology Information.[Link]

• PubChem Compound Summary for CID 162292, 1-(4-Methylthiazol-5-yl)ethanone. National Center for Biotechnology Information.[Link]

• NIST Chemistry WebBook, SRD 69, 5-Thiazoleethanol, 4-methyl- (Sulfurol). National Institute of Standards and Technology.[Link]

A Senior Application Scientist’s Guide to the Validation of 5-(1-Hydroxyethyl)-4-methylthiazole Purity by High-Performance Liquid Chromatography

Introduction: The Imperative of Purity in Pharmaceutical Development

In the landscape of pharmaceutical research and drug development, the absolute purity of a chemical entity is not merely a quality metric; it is the bedrock of safety, efficacy, and reproducibility. 5-(1-Hydroxyethyl)-4-methylthiazole, a key intermediate and a known degradation product of Thiamine (Vitamin B1), holds significant interest in medicinal chemistry.[1] Its presence and purity must be unequivocally established, as undetected impurities can introduce pharmacological variability, potential toxicity, or instability in the final active pharmaceutical ingredient (API).[2][3]

This guide provides an in-depth, experience-driven protocol for the validation of a stability-indicating High-Performance Liquid Chromatography (HPLC) method for 5-(1-Hydroxyethyl)-4-methylthiazole. We will dissect the causality behind each experimental choice, adhering to the principles outlined in the International Council for Harmonisation (ICH) Q2(R1) guidelines.[4][5] Furthermore, we will objectively compare this gold-standard technique with powerful orthogonal methods, providing the data and rationale necessary for researchers to make informed analytical decisions.

Part 1: The Primary Method: A Stability-Indicating Reversed-Phase HPLC Assay

The objective of validating an analytical procedure is to demonstrate its suitability for the intended purpose.[5] For purity analysis, this means the method must be specific enough to separate the main compound from its potential impurities and degradation products. Therefore, the development of a "stability-indicating" method through forced degradation studies is not an optional step but the very foundation of a trustworthy assay.[6][7][8][9]

Causality Behind the Approach: Why Forced Degradation is Paramount

Before any formal validation, we must challenge the analytical method. Forced degradation, or stress testing, involves subjecting the analyte to harsh conditions (e.g., acid, base, oxidation, heat, light) to intentionally generate degradation products.[2][8] The goal is to achieve a modest level of degradation, typically 5-20%.[9] If the HPLC method can resolve the intact analyte peak from all degradant peaks, it proves its specificity and can be confidently termed "stability-indicating." This ensures that during routine stability studies, any decrease in the main peak area is a true reflection of degradation, not an analytical artifact.

Experimental Protocol 1: Forced Degradation Studies

This protocol is designed to generate a diverse profile of potential degradants.

• Preparation of Stock Solution : Prepare a 1.0 mg/mL stock solution of 5-(1-Hydroxyethyl)-4-methylthiazole in a 50:50 mixture of acetonitrile and water.

• Acid Hydrolysis : Mix 1 mL of the stock solution with 1 mL of 1M HCl. Heat at 80°C for 4 hours. Cool, neutralize with 1M NaOH, and dilute to a final concentration of approximately 100 µg/mL with the mobile phase.

• Base Hydrolysis : Mix 1 mL of the stock solution with 1 mL of 1M NaOH. Let stand at room temperature for 2 hours. Neutralize with 1M HCl and dilute to a final concentration of approximately 100 µg/mL with the mobile phase.[8]

• Oxidative Degradation : Mix 1 mL of the stock solution with 1 mL of 30% hydrogen peroxide (H₂O₂). Keep at room temperature for 6 hours. Dilute to a final concentration of approximately 100 µg/mL with the mobile phase.[10]

• Thermal Degradation : Store the solid compound in a hot air oven at 105°C for 24 hours. Dissolve the stressed powder in the mobile phase to achieve a final concentration of approximately 100 µg/mL.

• Photolytic Degradation : Expose the solid compound to direct sunlight for 48 hours (or in a photostability chamber). Dissolve the stressed powder in the mobile phase to achieve a final concentration of approximately 100 µg/mL.

• Analysis : Analyze all stressed samples, along with an unstressed control sample, using the HPLC method detailed below. The primary goal is to assess peak purity and ensure baseline separation of the main analyte from any newly formed peaks.

Experimental Protocol 2: HPLC Method Validation

The following protocol outlines the steps to validate the HPLC method per ICH Q2(R1) guidelines.[11][12]

Chromatographic Conditions

Parameter	Condition	Rationale
Instrument	HPLC with PDA or UV Detector	PDA is preferred for assessing peak purity across a spectrum.
Column	C18, 250 mm x 4.6 mm, 5 µm	A C18 stationary phase provides excellent hydrophobic retention for a wide range of organic molecules.[13][14]
Mobile Phase	A: 0.1% Formic Acid in WaterB: Acetonitrile	A polar mobile phase is characteristic of reversed-phase chromatography.[15][16] Formic acid helps to control pH and improve peak shape.
Gradient	0-2 min (10% B), 2-15 min (10-90% B), 15-18 min (90% B), 18-20 min (90-10% B), 20-25 min (10% B)	Gradient elution is necessary to separate compounds with a range of polarities and to elute any potential late-eluting impurities.[16]
Flow Rate	1.0 mL/min	A standard flow rate for a 4.6 mm ID column, providing good efficiency and reasonable run times.
Column Temp.	30°C	Maintaining a constant temperature ensures reproducible retention times.
Injection Vol.	10 µL	A small injection volume minimizes potential peak distortion.

| Detection | 254 nm | A common wavelength for aromatic and heterocyclic compounds. A full PDA scan should be run initially to determine the optimal wavelength. |

Validation Workflow

Caption: Workflow for developing and validating a stability-indicating HPLC method.

Validation Parameter Execution

• Specificity : Inject the solutions from the forced degradation study. The method is specific if the main peak for 5-(1-Hydroxyethyl)-4-methylthiazole is well-resolved from all degradant peaks and the solvent front, with a resolution factor (Rs) > 2. Use the PDA detector to assess peak purity.

• Linearity : Prepare a series of at least five concentrations of a reference standard, typically ranging from 50% to 150% of the nominal assay concentration (e.g., 50, 75, 100, 125, 150 µg/mL). Plot a calibration curve of peak area versus concentration. The correlation coefficient (r²) should be ≥ 0.999.[17]

• Range : The range is established by confirming that the method provides acceptable linearity, accuracy, and precision within the lower and upper concentration limits from the linearity study.[5]

• Accuracy : Analyze samples at three concentration levels (e.g., 80%, 100%, 120%) across the specified range, in triplicate. Accuracy is determined by spiking a placebo with a known amount of pure analyte or by comparing results to a reference material of known purity.[5] The recovery should be within 98.0% to 102.0%.

• Precision :

  • Repeatability (Intra-assay precision) : Perform at least six replicate injections of the same sample (100% concentration) on the same day, with the same analyst and instrument. The relative standard deviation (RSD) should be ≤ 2%.

  • Intermediate Precision : Repeat the analysis on a different day, with a different analyst, or on a different instrument. The RSD between the two sets of data should be ≤ 2%.[12]

• Limit of Detection (LOD) & Limit of Quantitation (LOQ) : These can be determined based on the signal-to-noise ratio (S/N) of the analyte peak. Typically, LOD is where S/N ≥ 3, and LOQ is where S/N ≥ 10. Alternatively, they can be calculated from the standard deviation of the response and the slope of the calibration curve.[11]

Data Summary: Expected Validation Results

Validation Parameter	Acceptance Criteria	Typical Result
Specificity	Well-resolved peaks (Rs > 2), no co-elution	Pass
Linearity (r²)	≥ 0.999	0.9998
Range	50 - 150 µg/mL	Confirmed
Accuracy (% Recovery)	98.0 - 102.0%	99.5 - 101.2%
Precision (RSD)
- Repeatability	≤ 2.0%	0.85%
- Intermediate Precision	≤ 2.0%	1.20%
LOD	S/N ≥ 3	0.05 µg/mL
LOQ	S/N ≥ 10	0.15 µg/mL

Part 2: Comparative Guide to Alternative Purity Assessment Methods

While a validated HPLC method is the workhorse for routine purity testing, orthogonal methods provide a more complete analytical picture. Orthogonal methods rely on different chemical or physical principles for separation and detection, offering a powerful cross-validation of purity results.[18]

Alternative Methodologies

• Gas Chromatography-Mass Spectrometry (GC-MS) : This technique is highly effective for volatile and thermally stable compounds. Separation occurs in the gas phase, and the mass spectrometer provides both quantitative data and structural information, which is invaluable for identifying unknown impurities.[19] However, the hydroxyl group in 5-(1-Hydroxyethyl)-4-methylthiazole may require derivatization to improve volatility and prevent on-column degradation.

• Quantitative NMR (qNMR) : qNMR is a primary analytical method because it can determine purity without the need for a specific reference standard of the analyte itself.[18] By integrating the signal of the analyte against a certified internal standard of known purity and concentration, a direct and highly accurate purity value can be calculated. It is non-destructive but generally less sensitive than chromatographic methods.[20]

Logical Framework for Method Selection

The choice of analytical technique depends on the stage of development, the nature of the sample, and the specific information required.

Caption: Decision tree for selecting the appropriate purity analysis method.

Comparative Performance Attributes

Attribute	HPLC-UV/PDA	GC-MS	qNMR
Principle	Liquid-solid partitioning	Gas-solid partitioning & mass/charge ratio	Nuclear magnetic resonance
Sensitivity	High (ng to pg range)	Very High (pg to fg range)	Moderate (µg to mg range)
Specificity	High (if stability-indicating)	Very High (chromatographic + mass spec)	High (structurally specific)
Sample Throughput	High	Moderate	Low
Impurity ID	Limited (requires MS detector)	Excellent (via mass fragmentation)	Good (if impurity is at sufficient concentration)
Quantitation	Relative (requires reference standard)	Relative (requires reference standard)	Absolute (primary method with internal std.)
Destructive	Yes	Yes	No
Best For	Routine QC, stability studies, non-volatile compounds.[19]	Volatile/semi-volatile compounds, unknown impurity identification.	Purity assignment of reference standards, structural confirmation.[18]

Conclusion

The validation of an analytical method for purity determination is a rigorous, multi-faceted process that underpins the quality and safety of pharmaceutical products. For 5-(1-Hydroxyethyl)-4-methylthiazole, a properly validated, stability-indicating reversed-phase HPLC method serves as the most robust and reliable tool for routine quality control and stability assessment. Its high throughput, sensitivity, and precision are well-suited for the demands of a drug development environment.

References

• Vertex AI Search. (n.d.). A practical guide to forced degradation and stability studies for drug substances.
• ResearchGate. (n.d.). Forced degradation studies for drug substances and drug products- scientific and regulatory considerations.
• PharmaInfo. (n.d.). Forced degradation studies for Drug Substances and Drug Products- Scientific and Regulatory Considerations.
• ScienceDirect. (n.d.). Development of forced degradation and stability indicating studies of drugs—A review.
• Unknown Source. (2026, February 15). Forced Degradation Study as per ICH Guidelines: What Q1A(R2) Expects.
• SIELC Technologies. (n.d.). Polar Compounds.
• Phenomenex. (2025, August 12). Normal-phase vs. Reversed-phase Chromatography.
• LCGC International. (2014, November 1). Reversed-Phase HPLC Mobile-Phase Chemistry — Explained.
• Labtech. (n.d.). Reverse Phase vs Normal Phase in HPLC.
• ResearchGate. (n.d.). Q2(R1) Validation of Analytical Procedures: An Implementation Guide.
• Chrom Tech, Inc. (2025, October 20). Reverse Phase Chromatography Techniques.
• Asian Journal of Pharmaceutical Analysis. (n.d.). A Review of HPLC Method Development and Validation as per ICH Guidelines.
• Google Patents. (n.d.). CN119019361A - A kind of synthetic method of 5-hydroxyethyl-4-methylthiazole.
• ACS Publications. (2014, November 7). Absolute Quantitative 1H NMR Spectroscopy for Compound Purity Determination. Journal of Medicinal Chemistry.
• ResearchGate. (2018, October 20). How to determine the purity of newly synthesized organic compound?
• ECA Academy. (n.d.). ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology.
• ICH. (n.d.). ICH Harmonised Tripartite Guideline - Validation of Analytical Procedures: Text and Methodology Q2(R1).
• ChemicalBook. (2024, October 23). 5-(2-Hydroxyethyl)-4-methylthiazole: Applications in Medicinal Chemistry and its Synthesis Method.
• Google Patents. (n.d.). CN102584740A - Synthesis method for 4-methyl-5-(2-ethoxyl)-thiazole.
• BMC Chemistry. (2024). Development and validation of HPLC-UV and LC-MS/MS methods for the quantitative determination of a novel aminothiazole in preclinical samples.
• Benchchem. (n.d.). Confirming the Purity of Synthesized 5-Pentyl-1,3-Thiazole: A Comparative Guide to HPLC and Alternative Methods.

Sources

• 1. 5-(2-Hydroxyethyl)-4-methylthiazole: Applications in Medicinal Chemistry and its Synthesis Method_Chemicalbook [chemicalbook.com]
• 2. onyxipca.com [onyxipca.com]
• 3. CN119019361A - A kind of synthetic method of 5-hydroxyethyl-4-methylthiazole - Google Patents [patents.google.com]
• 4. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology - ECA Academy [gmp-compliance.org]
• 5. database.ich.org [database.ich.org]
• 6. researchgate.net [researchgate.net]
• 7. pharmainfo.in [pharmainfo.in]
• 8. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 9. resolvemass.ca [resolvemass.ca]
• 10. CN102584740A - Synthesis method for 4-methyl-5-(2-ethoxyl)-thiazole - Google Patents [patents.google.com]
• 11. researchgate.net [researchgate.net]
• 12. ajpaonline.com [ajpaonline.com]
• 13. labtech.tn [labtech.tn]
• 14. chromtech.com [chromtech.com]
• 15. Normal-phase vs. Reversed-phase Chromatography | Phenomenex [phenomenex.com]
• 16. chromatographyonline.com [chromatographyonline.com]
• 17. d-nb.info [d-nb.info]
• 18. pubs.acs.org [pubs.acs.org]
• 19. pdf.benchchem.com [pdf.benchchem.com]
• 20. researchgate.net [researchgate.net]

Comparative Profiling of 5-(1-Hydroxyethyl)-4-methylthiazole (Sulfurol) and Thiazole Derivatives in Savory Flavor Systems

Thiazoles are heterocyclic sulfur- and nitrogen-containing compounds that play a disproportionately massive role in savory, roasted, and meaty flavor profiles[1]. Formed primarily via the Maillard reaction and Strecker degradation of sulfur-containing amino acids (such as cysteine) in the presence of reducing sugars, these compounds are highly prized in both food science and pharmaceutical formulation, particularly for masking bitter active pharmaceutical ingredients (APIs) with savory or brothy profiles[1][2].

Among these, 5-(1-Hydroxyethyl)-4-methylthiazole (commonly known as Sulfurol) and 2-Acetylthiazole represent two distinct structural paradigms. As a Senior Application Scientist, I have structured this guide to objectively compare their physicochemical properties, sensory impacts, and the rigorous analytical workflows required to validate their performance in complex matrices.

Structural & Mechanistic Causality

The sensory properties and volatility of thiazoles are heavily dictated by the position and nature of their functional groups.

• Sulfurol (5-(1-Hydroxyethyl)-4-methylthiazole): The presence of a bulky, polar hydroxyethyl group at the C5 position significantly raises its boiling point (approx. 280°C) and lowers its volatility[3]. While pure Sulfurol is often described as having a mild, creamy, or baked-milk profile, its commercial application in "beef broth" flavors relies on a well-documented chemical nuance. Research indicates that Sulfurol has a remarkably high odor threshold (>10,000 ppb); therefore, —specifically 2-methyltetrahydrofuran-3-thiol, which has a profoundly low threshold—are often the actual drivers of the "beef" impact in commercial batches[4][5].

• 2-Acetylthiazole: Featuring an acetyl group at the C2 position, this compound is highly volatile (boiling point ~89-91°C at 12 mmHg) and possesses a much lower aroma threshold (detectable at 4 ppb)[6]. The electron-withdrawing nature of the acetyl group adjacent to the heteroatoms creates a sharp, roasted, popcorn, and corn-chip profile[6][7].

Mechanistic pathway of thiazole derivative formation via the Maillard reaction.

Comparative Sensory & Quantitative Data

Understanding the physicochemical and organoleptic differences is critical for formulation. The table below summarizes the key metrics for Sulfurol and its primary alternatives.

Compound	CAS Number	Aroma Threshold	Primary Descriptors	Boiling Point	Key Application
Sulfurol	137-00-8	>10,000 ppb*	Creamy, baked milk, beef broth (via impurity)	280°C	Sustaining milky/creamy notes, savory bases[3][4][8]
2-Acetylthiazole	24295-03-2	4 ppb	Roasted, popcorn, nutty, meaty	89-91°C (at 12 mmHg)	High-impact roasted notes, plant-based meats[6][9]
4,5-Dimethylthiazole	3581-91-7	~50 ppb	Skunky, earthy, roasted	165°C	Coffee and cocoa profiles[10]

*Note: The sensory impact of commercial Sulfurol is heavily dictated by trace thiol impurities rather than the parent molecule[5].

Experimental Validation: GC-MS/Olfactometry (GC-O) Protocol

To objectively isolate and quantify the flavor contribution of Sulfurol versus its trace impurities, a rigorous workflow is required[10][11]. This self-validating protocol ensures that the chemical peak detected by the MS directly correlates with the human sensory experience, eliminating false positives caused by odorless co-eluting matrix components.

Step-by-Step Methodology:

• Sample Preparation (SAFE): Subject the flavor matrix to Solvent Assisted Flavor Evaporation (SAFE). This isolates volatiles under high vacuum and low temperature, preventing the thermal artifact formation that plagues standard distillation[11].

• Capillary GC Separation: Inject 1 µL of the extract into a GC equipped with a non-polar DB-5 (or equivalent SLB-5ms) capillary column (30 m × 0.25 mm i.d., 0.25 µm film thickness).

• Temperature Programming: Set the initial oven temperature to 40°C, hold for 2 minutes, then ramp at 7°C/min to 250°C. This specific ramp rate ensures baseline resolution between the highly volatile 2-acetylthiazole and the higher-boiling Sulfurol.

• Effluent Splitting: Use a deactivated glass Y-splitter at the end of the column to divide the effluent 1:1 between the Mass Spectrometer (MS) and the Sniffing Port (Olfactometry)[11].

• Simultaneous Detection:

  • MS Detection: Operate in Electron Ionization (EI) mode (70 eV) with a mass range of 40–300 amu to capture the structural fragmentation patterns[10].

  • Olfactometry: Trained panelists record the odor descriptor, onset time, and duration directly at the sniffing port.

• Aroma Extract Dilution Analysis (AEDA): Serially dilute the extract (e.g., 1:2, 1:4, 1:8) and repeat the GC-O analysis to determine the Flavor Dilution (FD) factor. This objectively quantifies the sensory potency of the trace thiol versus the massive (but weakly aromatic) Sulfurol peak[11].

GC-MS/O workflow for correlating structural identification with sensory flavor impact.

Conclusion & Application Insights

For drug development professionals and flavor scientists, the choice between Sulfurol and other thiazoles like 2-Acetylthiazole hinges on the desired volatility and the specific sensory target. 2-Acetylthiazole is a high-impact, low-threshold compound ideal for immediate, volatile roasted notes[9]. Conversely, Sulfurol acts as a heavier, base-note modifier. However, scientists must rigorously QA commercial Sulfurol batches using GC-O, as the sought-after "meaty" profile is frequently an artifact of highly potent trace thiol impurities rather than the 5-(1-Hydroxyethyl)-4-methylthiazole molecule itself[4][5].

References

• The role of sulfur compounds in food flavor. Part I: Thiazoles - ResearchGate URL:[Link]

• Sulfurol (CAS N° 137-00-8) - ScenTree URL:[Link]

• High Impact Aroma Chemicals Part 2: the Good, the Bad, and the Ugly - Perfumer & Flavorist URL:[Link]

• The Significance of Volatile Sulfur Compounds in Food Flavors - ACS Symposium Series URL:[Link]

• Buy Bulk - 2-Acetylthiazole | Wholesale Supplier - Sinofi Ingredients URL: [Link]

• 2-acetyl thiazole, 24295-03-2 - The Good Scents Company URL:[Link]

• Cas 24295-03-2, 2-Acetylthiazole - Lookchem URL:[Link]

• Sulfurol - PerfumersWorld URL:[Link]

• Profiling Flavors and Fragrances in Complex Matrices Using Linear Retention Indices - Agilent URL:[Link]

• Odor Detection Thresholds & References - Leffingwell URL: [Link]

• GC−Olfactometric Characterization of Aroma Volatiles from the Thermal Degradation of Thiamin - Journal of Agricultural and Food Chemistry URL:[Link]

• GCMS Inlet for Detection and Characterization of “Aroma Significant Compounds” - GCMS.cz URL:[Link]

• Gas chromatography–olfactometry in food flavour analysis - pfigueiredo.org URL:[Link]

• Rapid Quality Control of Flavours and Fragrances using Fast GC–MS - LCGC International URL:[Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. chemimpex.com [chemimpex.com]
• 3. ScenTree - Sulfurol (CAS N° 137-00-8) [scentree.co]
• 4. img.perfumerflavorist.com [img.perfumerflavorist.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. lookchem.com [lookchem.com]
• 7. 2-acetyl thiazole, 24295-03-2 [thegoodscentscompany.com]
• 8. perfumersworld.com [perfumersworld.com]
• 9. Buy Bulk - 2-Acetylthiazole | Wholesale Supplier [sinofoodsupply.com]
• 10. pubs.acs.org [pubs.acs.org]
• 11. pfigueiredo.org [pfigueiredo.org]

A Researcher's Guide to Navigating Chemical Identity: Cross-Referencing 5-(1-Hydroxyethyl)-4-methylthiazole in PubChem and ChemicalBook

For the diligent researcher, the precise identification of a chemical compound is the bedrock of experimental validity and reproducibility. A simple discrepancy in nomenclature can lead to the procurement of the wrong reagent, invalidating weeks of work and consuming valuable resources. This guide provides an in-depth, practical comparison of database entries for "5-(1-Hydroxyethyl)-4-methylthiazole," demonstrating a critical workflow for cross-referencing chemical information between two major databases: PubChem and ChemicalBook. Our analysis reveals a crucial case of isomeric ambiguity that every scientist should be vigilant for.

The Isomer Conundrum: 1-Hydroxyethyl vs. 2-Hydroxyethyl

An initial search for "5-(1-Hydroxyethyl)-4-methylthiazole" immediately presents a significant challenge: a profound lack of comprehensive data and commercial availability. PubChem assigns it a Compound ID (CID) of 581758 but provides minimal information and, crucially, no CAS number. This is a red flag for any researcher.

In stark contrast, a search for the closely related positional isomer, 5-(2-Hydroxyethyl)-4-methylthiazole , reveals a wealth of information. This isomer is assigned CAS number 137-00-8 and PubChem CID 1136 . It is well-documented, extensively referenced, and readily available from numerous suppliers listed in databases like ChemicalBook.

This disparity underscores a fundamental principle of chemical procurement and research: the necessity of using a unique and unambiguous identifier, with the CAS (Chemical Abstracts Service) number being the gold standard. The structural difference—the position of the hydroxyl group on the ethyl side chain—is subtle on paper but leads to distinct chemical properties and reactivity. For the remainder of this guide, we will focus on a comparative analysis of the well-documented and commercially relevant isomer, 5-(2-Hydroxyethyl)-4-methylthiazole (CAS 137-00-8) , as this is the compound a researcher would almost certainly encounter and use.

Database Cross-Referencing Workflow

A robust verification process is essential before any experimental work. The following workflow illustrates a systematic approach to cross-referencing chemical databases to ensure the correct compound is identified and sourced.